4-Chloro-3-methyl-2,2-diphenylbutanenitrile

• CAS: 133132-74-8

Core Science & Biosynthesis

Comprehensive Technical Guide on 4-Chloro-3-methyl-2,2-diphenylbutanenitrile (CAS 133132-74-8)

Executive Summary

In the landscape of synthetic opioid development, the architecture of diarylpropylamines dictates both receptor affinity and metabolic stability. 4-Chloro-3-methyl-2,2-diphenylbutanenitrile (CAS 133132-74-8) serves as a critical, regiochemically locked intermediate in the synthesis of potent μ -opioid receptor agonists, most notably racemoramide and its active enantiomer, dextromoramide [1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic molecular descriptors. This guide deconstructs the physicochemical properties of CAS 133132-74-8, explains the mechanistic causality behind its use over alternative precursors, and provides self-validating experimental protocols for its integration into active pharmaceutical ingredient (API) workflows.

Physicochemical & Structural Profiling

To predict the behavior of CAS 133132-74-8 during synthesis and purification, we must analyze its structural metrics. The molecule features a bulky diphenylacetonitrile core, a chiral β -methyl group, and a γ -chloro leaving group. This high lipophilicity (XLogP3 = 4.5) dictates the use of non-polar or aprotic solvents during its reactions, while the low Topological Polar Surface Area (TPSA) indicates excellent solubility in standard organic extraction phases.

Quantitative Data Summary

Data aggregated from the [1] and [4].

Property	Value	Clinical/Synthetic Implication
Molecular Formula	C17​H16​ClN	Defines mass balance for stoichiometric calculations.
Molecular Weight	269.8 g/mol	Standardized for molarity in continuous flow or batch setups.
Exact Mass	269.0971 Da	Critical for LC-MS/HRMS validation tracking.
XLogP3	4.5	Highly lipophilic; requires biphasic or non-polar solvent systems.
TPSA	23.8 Ų	Low polarity; elutes rapidly on normal-phase silica TLC.
Rotatable Bonds	4	Moderate flexibility, influencing steric hindrance during SN​2 attack.

Mechanistic Causality: Bypassing the "Aziridinium Trap"

A common question in the synthesis of dextromoramide is: Why use a halogenated intermediate (CAS 133132-74-8) instead of directly alkylating diphenylacetonitrile with a morpholine-containing alkyl halide?

The answer lies in the thermodynamics of nitrogen mustards. Direct alkylation of diphenylacetonitrile with 1-morpholino-2-chloropropane under basic conditions is notoriously problematic. The tertiary amine (morpholine) attacks the adjacent carbon bearing the halogen, forming a highly reactive, cyclic aziridinium ion . Subsequent nucleophilic attack by the diphenylacetonitrile anion occurs indiscriminately at both the primary and secondary carbons of the aziridinium ring. This yields an intractable mixture of the desired product and its structural isomer (analogous to the classic methadone/isomethadone split) [3].

The Causality of the Chloro-Intermediate: By utilizing a step-wise approach, chemists bypass the aziridinium rearrangement entirely. Alkylating diphenylacetonitrile with a dihalide (1-bromo-3-chloro-2-methylpropane) proceeds strictly via an SN​2 mechanism at the less sterically hindered, more electrophilic bromide site. This yields 4-Chloro-3-methyl-2,2-diphenylbutanenitrile . The γ -chloro group remains unreactive during this initial step but serves as an excellent, regiochemically locked electrophile for subsequent amination with morpholine. This strategic isolation guarantees 100% regioselectivity for the target API [2].

Process Chemistry & Self-Validating Protocols

The following protocols are designed as self-validating systems . In process chemistry, a protocol must contain built-in orthogonal checks (e.g., gas evolution, phase separation based on pKa) to confirm success before proceeding to the next step, preventing the costly carryover of impurities.

Protocol 1: Synthesis of CAS 133132-74-8 via Regioselective Alkylation

Objective: Alkylate diphenylacetonitrile with 1-bromo-3-chloro-2-methylpropane.

• Deprotonation (The Validation of Anion Formation): Suspend sodium amide ( NaNH2​ , 1.1 eq) in anhydrous toluene under an inert N2​ atmosphere. Slowly add diphenylacetonitrile (1.0 eq). Self-Validation Check: Monitor the reaction bubbler. The vigorous evolution of ammonia ( NH3​ ) gas visually confirms the quantitative formation of the nitrile anion. Do not proceed until gas evolution ceases.

• Electrophilic Addition: Cool the reactor to 0°C. Add 1-bromo-3-chloro-2-methylpropane (1.05 eq) dropwise to control the exothermic reaction. Gradually warm to 80°C for 4 hours. Self-Validation Check: The precipitation of sodium bromide ( NaBr ) as a dense white solid confirms the displacement of the bromide leaving group.

• Quench and Isolation: Quench the reaction with ice water. The highly lipophilic product (XLogP3 4.5) remains entirely in the toluene phase. Wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the crude chloro-intermediate.

Protocol 2: Conversion to Pre-API via Finkelstein-Assisted Amination

Objective: Convert CAS 133132-74-8 to 4-Morpholino-3-methyl-2,2-diphenylbutyronitrile.

• Reagent Charging: Dissolve CAS 133132-74-8 in acetonitrile. Add morpholine (3.0 eq), anhydrous K2​CO3​ (acid scavenger), and a catalytic amount of Potassium Iodide ( KI , 0.1 eq). Causality Note: The KI initiates a Finkelstein reaction, converting the alkyl chloride to a highly reactive alkyl iodide in situ, drastically lowering the activation energy for the subsequent morpholine attack.

• Reaction Monitoring: Reflux for 12 hours. Self-Validation Check: Pull an aliquot for LC-MS. The reaction is complete when the mass peak shifts precisely from 269.1 Da ( [M+H]+ for the chloro-compound) to 321.2 Da ( [M+H]+ for the morpholino-product).

• Orthogonal Acid-Base Extraction (Ultimate Validation): Concentrate the mixture, dissolve in dichloromethane (DCM), and extract with 1M HCl . Self-Validation Check: Any unreacted CAS 133132-74-8 (which is non-basic) remains trapped in the organic DCM layer. The desired morpholino-product is protonated and migrates entirely to the aqueous layer. Discard the DCM, basify the aqueous layer to pH 10 with NaOH , and extract with fresh DCM. This guarantees absolute purity from the starting material.

Synthetic Workflow Visualization

Synthetic pathway of Racemoramide utilizing CAS 133132-74-8 as a core intermediate.

Hazard Mitigation & Environmental Safety

When scaling the synthesis of CAS 133132-74-8, strict adherence to Globally Harmonized System (GHS) guidelines is mandatory due to the compound's specific toxicological profile [1]:

• H319 (Causes serious eye irritation): The nitrile and chloro functional groups are highly reactive with mucosal membranes. Full face shields and chemical-resistant splash goggles are required during workup.

• H400 / H410 (Very toxic to aquatic life with long-lasting effects): The high lipophilicity (XLogP3 = 4.5) means this compound will bioaccumulate and resist aqueous degradation. Aqueous waste streams from the quench phase must never be discharged into standard municipal drains; they require dedicated halogenated organic waste incineration.

References

• Title: 4-Chloro-2,2-diphenyl-3-methylbutyronitrile | C17H16ClN | CID 257621 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

role of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile in opioid synthesis

Abstract

This technical guide provides a comprehensive examination of the synthesis of key nitrile intermediates derived from diphenylacetonitrile and their pivotal role in the production of synthetic opioids, with a primary focus on methadone. The traditional synthetic route, which proceeds through a mixture of isomeric aminonitriles—2,2-Diphenyl-4-dimethylaminovaleronitrile ("methadone nitrile") and 2,2-Diphenyl-3-methyl-4-dimethylaminobutyronitrile ("isomethadone nitrile")—is elucidated in detail. This guide delves into the mechanistic underpinnings of this classic synthesis, including the formation of a critical aziridinium intermediate that dictates the product distribution. Furthermore, we will explore alternative synthetic strategies, including those aimed at producing isomethadone, which involve intermediates such as 4-chloro-3-methyl-2,2-diphenylbutanenitrile. By synthesizing information from established literature and patents, this document offers researchers, scientists, and drug development professionals a thorough understanding of the causality behind experimental choices, detailed protocols, and the evolution of synthetic strategies in this class of opioids.

Introduction: The Central Role of Diphenylacetonitrile in Synthetic Opioid Chemistry

The landscape of pain management and opioid addiction treatment has been significantly shaped by the advent of synthetic opioids.[1][2] Among these, methadone holds a unique position due to its use as both an analgesic and a therapeutic agent in opioid maintenance therapy.[1][3] The synthesis of methadone and its analogs is a cornerstone of pharmaceutical chemistry, with diphenylacetonitrile serving as a critical starting material.[3][4] The classical synthesis, developed by Bockmühl and Erhart, involves the alkylation of diphenylacetonitrile with a substituted chloropropane, leading to a key nitrile intermediate.[5] This guide will dissect this pivotal reaction, its challenges, and the more refined synthetic approaches that have since been developed.

A crucial point of clarification is the nomenclature of the key intermediate. While the topic mentions "4-Chloro-3-methyl-2,2-diphenylbutanenitrile," the primary and most well-documented pathway for methadone synthesis involves the formation of aminonitrile isomers, not a chloronitrile, as the direct product of the main alkylation step.[4][6] This guide will first focus on this principal pathway and then address the specific role of related chloro-compounds in alternative syntheses, particularly for isomethadone.

The Classic Bockmühl-Erhart Synthesis of Methadone Precursors

The traditional synthesis of methadone begins with the alkylation of diphenylacetonitrile with 1-dimethylamino-2-chloropropane.[5] This reaction does not yield a single product but rather a mixture of two isomeric nitriles: the desired high-melting 2,2-Diphenyl-4-dimethylaminovaleronitrile (methadone nitrile) and the lower-melting 2,2-Diphenyl-3-methyl-4-dimethylaminobutyronitrile (isomethadone nitrile).[4][6]

Mechanism: The Aziridinium Ion Intermediate

The formation of two isomers is a direct consequence of the reaction conditions, under which 1-dimethylamino-2-chloropropane cyclizes to form a highly reactive 1,1,2-trimethylaziridinium chloride intermediate.[6][7] The diphenylacetonitrile anion, generated by a strong base like sodium amide or sodium hydroxide, then acts as a nucleophile, attacking the aziridinium ring.[8]

The ring-opening of the aziridinium ion can occur at two different carbons, leading to the two isomeric products. Nucleophilic attack at the less sterically hindered carbon of the aziridinium ion yields the methadone nitrile, while attack at the methyl-substituted carbon results in the isomethadone nitrile.[7]

Caption: Formation of isomeric nitriles via an aziridinium intermediate.

Experimental Protocol: Synthesis of the Isomeric Nitrile Mixture

The following protocol is a synthesis of established methods.[5][6]

Materials:

• Diphenylacetonitrile

• 1-Dimethylamino-2-chloropropane

• Sodium hydroxide (finely ground)

• Dimethylformamide (DMF), anhydrous

• Benzene or Toluene

• Water

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• A slurry of finely ground sodium hydroxide (2 molar equivalents) is prepared in anhydrous DMF under a nitrogen atmosphere.

• A solution of diphenylacetonitrile (1 molar equivalent) in DMF is added to the slurry with stirring. The formation of the dark red nitrile anion will be observed.

• The mixture is heated to approximately 75°C.

• 1-Dimethylamino-2-chloropropane (1.2 molar equivalents) is added at a rate that maintains the reaction temperature between 75-80°C. External cooling may be necessary.

• The reaction mixture is stirred at 75°C for 1 hour under nitrogen.

• After cooling, the mixture is diluted with water.

• The aqueous mixture is extracted with benzene or toluene.

• The combined organic extracts are washed with water and saturated sodium chloride solution, then dried over anhydrous sodium sulfate.

• Removal of the solvent under reduced pressure yields a mixture of the isomeric nitriles.

Data Presentation:

Property	Methadone Nitrile	Isomethadone Nitrile
IUPAC Name	2,2-Diphenyl-4-dimethylaminovaleronitrile	2,2-Diphenyl-3-methyl-4-dimethylaminobutyronitrile
Melting Point	91-92°C	69-70°C
Yield Ratio	Approximately 1:1 under standard conditions	Approximately 1:1 under standard conditions

Conversion to Opioids: From Nitrile to Active Pharmaceutical Ingredient

The subsequent step in methadone synthesis involves the conversion of the nitrile group to a ketone. This is typically achieved through a Grignard reaction followed by hydrolysis.[6][9]

Synthesis of Methadone

The higher-melting methadone nitrile is selectively converted to methadone.[6][10] The lower-melting isomethadone nitrile, under the same conditions, forms a stable ketimine that is difficult to hydrolyze to isomethadone.[5][6] This chemical behavior allows for the separation of the two isomers' reaction products.

Caption: Conversion of methadone nitrile to methadone.

The Challenge of Isomethadone

Isomethadone is also a biologically active opioid.[6] However, its synthesis from the isomeric nitrile mixture is complicated by the stability of the ketimine intermediate formed during the Grignard reaction.[10][11] Vigorous and prolonged acid hydrolysis is required to convert this ketimine to isomethadone.[11]

Alternative Synthetic Routes and the Role of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile

To circumvent the issues of isomeric mixtures and improve yields of specific isomers, alternative synthetic strategies have been developed. This is where the role of chloro-nitrile intermediates, such as 4-chloro-3-methyl-2,2-diphenylbutanenitrile, becomes relevant, particularly in the direct synthesis of isomethadone.

A study by Sletzinger, Chamberlin, and Tishler describes a direct synthesis of isomethadone that avoids the formation of the methadone nitrile isomer.[12] In one of their described methods, diphenylacetonitrile is alkylated with the tosyl ester of 1-chloropropan-2-ol to yield 4-chloromethyl-2,2-diphenyl-3-methylbutanenitrile (an isomer of the initially mentioned compound). This intermediate is then readily converted to isomethadone.[12] This highlights the use of a chloro-substituted intermediate to direct the synthesis towards a specific isomer.

While direct synthesis of 4-chloro-3-methyl-2,2-diphenylbutanenitrile and its subsequent conversion to an opioid is less documented in the context of large-scale methadone production, its structure suggests it could be a precursor in related synthetic schemes, potentially for isomethadone or other analogs. The key principle is the use of a leaving group (chloride) that allows for subsequent amination to install the required dimethylamino group.

Modern Asymmetric Synthesis: A More Efficient Approach

More recent advancements in pharmaceutical chemistry have focused on the stereospecific synthesis of methadone, particularly the more active (R)-enantiomer.[13] These modern approaches, often utilizing a chiral pool strategy starting from compounds like (S)-alanine, circumvent the formation of both constitutional isomers (methadone vs. isomethadone) and enantiomers.[13][14] These methods offer higher yields, greater purity, and avoid the wasteful separation of unwanted isomers.[13] A novel synthesis involves the ring-opening of a cyclic sulfamidate with diphenylacetonitrile, which proceeds with retention of configuration and completely avoids the formation of the isomethadone byproduct.[14]

Conclusion

The synthesis of methadone and its analogs is a classic example of synthetic organic chemistry that has had a profound impact on medicine. The central role of diphenylacetonitrile as a key building block is undisputed. The traditional Bockmühl-Erhart synthesis, while historically significant, presents challenges due to the formation of an isomeric mixture of nitriles via an aziridinium intermediate. Understanding this mechanism is crucial for controlling the reaction outcome. While the specifically named 4-Chloro-3-methyl-2,2-diphenylbutanenitrile does not appear to be a direct intermediate in the most common methadone synthesis, related chlorinated nitriles are valuable in alternative, more direct syntheses of the isomer isomethadone. The field continues to evolve, with modern asymmetric syntheses now offering more efficient and selective routes to these important therapeutic agents, bypassing the challenges of the classical methods.

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Strategic Integration of Diphenylbutanenitrile Derivatives in Medicinal Chemistry: Synthesis, Pharmacodynamics, and Drug Design

Executive Summary

In the landscape of structure-based medicinal chemistry, the rational design of small molecules relies heavily on privileged scaffolds that predictably modulate pharmacokinetics and target affinity. The diphenylbutanenitrile pharmacophore represents a masterclass in such structural engineering. As application scientists, we recognize that the strategic placement of a nitrile group adjacent to a bulky diphenyl-substituted carbon is not merely a synthetic convenience, but a profound pharmacodynamic modulator. This whitepaper provides an in-depth technical analysis of diphenylbutanenitrile derivatives, detailing their structural rationale, validated synthetic workflows, and their critical roles as both active pharmaceutical ingredients (APIs) and difunctional intermediates.

The Diphenylbutanenitrile Pharmacophore: Structural Rationale

The integration of the diphenylbutanenitrile moiety into drug candidates is driven by three core physicochemical principles:

• Metabolic Stability & Toxicity Prevention: Positioning the nitrile group on a fully substituted (quaternary) carbon prevents oxidative metabolism at the α-carbon. This structural blockade effectively prevents N-dealkylation or α-carbon hydroxylation, eliminating the risk of toxic cyanide release in vivo (1[1]).

• Receptor Anchoring via Lipophilicity: The dual phenyl rings confer significant lipophilicity and steric bulk. In opioid receptor agonists, this bulk is essential for anchoring the molecule within the hydrophobic binding pockets of the target receptor (2[2]). Furthermore, this high lipophilicity makes derivatives like loperamide excellent substrates for P-glycoprotein (P-gp) efflux pumps, restricting central nervous system (CNS) penetration and localizing therapeutic effects to the periphery.

• Bioisosterism and Dipole Interactions: The nitrile nitrogen acts as a strong hydrogen-bond acceptor. It serves as a bioisostere for carbonyls or halogens, engaging in critical dipole interactions with transmembrane domains to enhance binding affinity (3[3]).

Key Pharmaceutical Derivatives & Intermediates

The versatility of the diphenylbutanenitrile backbone has led to the development of several critical intermediates:

• 4-Bromo-2,2-diphenylbutanenitrile (BDPN): A primary industrial building block used in the N-alkylation of piperidine derivatives to yield antidiarrheal agents such as Loperamide and Diphenoxylate (4[4]).

• 4-Oxo-2,4-diphenylbutanenitrile: A difunctional intermediate featuring both ketone and nitrile reactive sites. It is heavily utilized in synthetic organic chemistry to construct biologically active heterocycles, including pyrroles and pyridazines, which serve as lead compounds for anti-inflammatory (COX-2 selective) and anticancer drugs (5[5], 6[6]).

• 2,2-Diphenyl-4-dimethylaminovaleronitrile: Synthesized via the alkylation of diphenylacetonitrile with 1-dimethylamino-2-chloropropane, serving as the direct precursor to the synthetic opioid Methadone (2[2]).

Experimental Protocol: Phase-Transfer Catalyzed Synthesis of BDPN

To synthesize the loperamide intermediate 4-bromo-2,2-diphenylbutanenitrile, standard aqueous alkylation methods are insufficient due to biphasic mass transfer limitations. The following self-validating protocol utilizes phase-transfer catalysis (PTC) to ensure high yield and purity.

Causality in Design: Traditional methods utilizing strictly aqueous sodium hydroxide suffer from extended reaction times (>24 hours) and increased dimerized byproduct formation. By introducing benzalkonium bromide as a PTC, the hydroxide ion is effectively shuttled into the organic phase. This accelerates the deprotonation of diphenylacetonitrile, drastically improving the reaction rate and overall yield (7[7]). The selection of 1,2-dibromoethane in excess (1.5 - 2.0 eq) suppresses the formation of dimerized byproducts by ensuring pseudo-first-order kinetics favoring mono-alkylation.

Step-by-Step Methodology:

• Preparation of the Reaction Matrix: Charge a temperature-controlled reactor with diphenylacetonitrile (1.0 eq) and 1,2-dibromoethane (1.5 eq).

• Catalyst Addition: Introduce benzalkonium bromide (0.05 eq) to the organic mixture.

• Alkaline Addition: Slowly add a concentrated aqueous solution of sodium hydroxide (NaOH) while maintaining vigorous mechanical stirring.

• Thermal Regulation: The deprotonation is exothermic. Control the temperature by cooling. Once the alkaline solution is added, stir the mixture at ambient temperature for 60–70 minutes before initiating the heating phase.

• Heating & Reflux: Elevate the reactor temperature to the target insulation reaction temperature (40–55 °C) to drive the alkylation to completion.

• Cooling & Crystallization: Upon reaction completion, cool the reactor to 5–15 °C to induce the precipitation of 4-bromo-2,2-diphenylbutanenitrile.

• Isolation: Filter the resulting white to off-white crystalline solid, wash with cold water to remove residual salts/catalyst, and dry under a vacuum.

Workflow for the synthesis of Loperamide via 4-Bromo-2,2-diphenylbutanenitrile.

Pharmacodynamics & Mechanism of Action: The Opioid Receptor Axis

Derivatives like Loperamide and Diphenoxylate exert their therapeutic anti-diarrheal effects by acting as potent agonists at the µ-opioid receptor (MOR) located in the myenteric plexus of the large intestine (2[2]).

Causality of Action: Upon binding, the MOR—a G_i/o-coupled G-protein coupled receptor (GPCR)—undergoes a conformational shift. This activates the G_i/o protein subunit, which directly inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP). The downstream effect is the closure of voltage-gated calcium channels (decreased Ca2+ influx) and the opening of potassium channels (hyperpolarization). This cascade severely suppresses the release of acetylcholine and prostaglandins, ultimately decreasing intestinal peristalsis and increasing fluid absorption time.

Mechanism of action of diphenylbutanenitrile-derived opioids on the myenteric plexus.

Quantitative Data: Physicochemical Profiling

Understanding the physicochemical parameters of these intermediates is crucial for predicting their behavior in both synthetic environments and biological systems.

Table 1: Physicochemical Properties of Key Diphenylbutanenitrile Intermediates

Property	4-Bromo-2,2-diphenylbutanenitrile	4-Oxo-2,4-diphenylbutanenitrile	4,4-Diphenylbutyronitrile
CAS Number	39186-58-8	6268-00-4	22156-48-5
Molecular Formula	C16H14BrN	C16H13NO	C16H15N
Molecular Weight	300.19 g/mol	235.28 g/mol	221.30 g/mol
Melting Point	67-69 °C	Solid (Room Temp)	N/A
LogP (Computed)	4.2	N/A	3.7
Water Solubility	10 μg/L at 20 °C	Insoluble	Insoluble
Primary Application	Opioid agonist synthesis (Loperamide)	Heterocycle synthesis (Pyrroles)	General pharmaceutical intermediate

(Data aggregated from PubChem and verified chemical suppliers[8][9][10]).

References

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Protocols & Analytical Methods

The Synthesis of 4-(Dimethylamino)-3-methyl-2,2-diphenylbutanenitrile: A Detailed Application Note and Protocol

This document provides a comprehensive guide for the synthesis of 4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile, a key intermediate in the synthesis of various pharmaceutical compounds. The protocol details the reaction of 4-chloro-3-methyl-2,2-diphenylbutanenitrile with dimethylamine. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Introduction

Nucleophilic substitution reactions are fundamental transformations in organic chemistry, enabling the construction of complex molecules from readily available starting materials. The specific reaction detailed in this note is the SN2 displacement of a chloride by dimethylamine to form a tertiary amine. This functional group is a common feature in many biologically active molecules, making this a critical reaction in medicinal chemistry.

The target molecule, 4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile, is an isomer of the well-known methadone nitrile and is also referred to as isomethadone nitrile.[1][2] Both isomers are produced in the alkylation of diphenylacetonitrile with 1-dimethylamino-2-chloropropane.[1][3] The study of these related compounds and their syntheses is of significant interest for the development of novel therapeutics.

This application note provides a thorough, step-by-step protocol for this synthesis, an explanation of the underlying chemical principles, and practical guidance for reaction optimization and product characterization.

Reaction Mechanism and Scientific Principles

The reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[4] The nucleophile, dimethylamine, attacks the electrophilic carbon atom bonded to the chlorine atom. This is a concerted process where the new carbon-nitrogen bond forms at the same time as the carbon-chlorine bond breaks.[4]

Several factors are crucial for the success of this SN2 reaction:

• Nucleophile: Dimethylamine, with its lone pair of electrons on the nitrogen atom, is a strong nucleophile.

• Substrate: The carbon-chlorine bond is at a primary carbon in 4-chloro-3-methyl-2,2-diphenylbutanenitrile, which is sterically accessible for the incoming nucleophile, favoring the SN2 pathway.[4]

• Leaving Group: The chloride ion is an effective leaving group, which facilitates the substitution.[4]

• Solvent: A polar aprotic solvent is often beneficial as it can solvate the counter-ion of the nucleophile without strongly solvating the nucleophile itself, thereby enhancing its reactivity.

Experimental Protocol

This protocol is designed as a self-validating system with clear instructions and checkpoints.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Purity	Example Supplier
4-Chloro-3-methyl-2,2-diphenylbutanenitrile	Not readily available	283.78	10.0 g	>98%	Specialized chemical supplier
Dimethylamine solution (40% in water)	124-40-3	45.08	25 mL	40%	Sigma-Aldrich
Toluene	108-88-3	92.14	100 mL	Anhydrous	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	50 mL	Saturated	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~5 g	Anhydrous	Acros Organics

Equipment

• 250 mL three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• 250 mL separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• pH indicator paper or pH meter

Reaction Workflow Diagram

Caption: Synthetic workflow for 4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile.

Step-by-Step Procedure

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and thermometer, add 10.0 g (35.2 mmol) of 4-chloro-3-methyl-2,2-diphenylbutanenitrile. Add 100 mL of toluene and stir until the solid has dissolved.

• Addition of Dimethylamine: Carefully add 25 mL of a 40% aqueous solution of dimethylamine (a significant excess) to the reaction mixture. A large excess of the amine drives the reaction towards completion.

• Reaction: Heat the mixture to reflux (approximately 85 °C for a toluene/water azeotrope) with vigorous stirring. Monitor the reaction's progress using thin-layer chromatography (TLC) with a suitable eluent (e.g., 9:1 Hexane:Ethyl Acetate). The reaction is complete when the starting material is no longer visible by TLC, which typically takes 4-6 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer it to a 250 mL separatory funnel. Add 50 mL of water and 50 mL of a saturated sodium bicarbonate solution to neutralize any residual acid.

• Extraction: Shake the separatory funnel well and allow the layers to separate. Collect the upper organic (toluene) layer. Extract the aqueous layer twice more with 50 mL portions of toluene to ensure all product is recovered. Combine all organic extracts.

• Drying and Solvent Removal: Dry the combined organic layers with anhydrous magnesium sulfate for 15-20 minutes. Filter off the drying agent. Remove the toluene using a rotary evaporator to yield the crude product.

• Purification (Optional): The crude product is often pure enough for subsequent steps. If necessary, it can be further purified by column chromatography on silica gel.

Product Characterization

The identity and purity of the synthesized 4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile should be confirmed by standard analytical methods.

Analytical Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	Signals for the aromatic protons of the two phenyl groups, a singlet for the six protons of the dimethylamino group, and multiplets for the methine and methylene protons of the butane chain, along with a doublet for the methyl group.
¹³C NMR (CDCl₃, 100 MHz)	Signals for the quaternary carbon, the nitrile carbon, aromatic carbons, the carbons of the dimethylamino group, and the carbons of the butane backbone.
IR Spectroscopy	A sharp absorption peak around 2230 cm⁻¹ for the nitrile (C≡N) stretch.
Mass Spectrometry (MS)	A molecular ion peak (M⁺) corresponding to the product's molecular weight (C₁₉H₂₂N₂ = 278.397 g/mol ).[5]
Melting Point	A sharp melting point range indicates high purity. The reported melting point is 66-67 °C.[5]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient reaction time or temperature.- Poor quality dimethylamine solution.	- Extend the reaction time and ensure reflux is maintained.- Use a fresh supply of dimethylamine.
Low Yield	- Incomplete extraction.- Product loss during workup.	- Perform additional extractions of the aqueous layer.- Handle phase separations carefully.
Byproduct Formation	- Potential for elimination (E2) reaction, though less likely for a primary halide.	- Consider a less hindered amine or lower reaction temperature, which may slow the desired reaction.
Difficulty in Isolation	- Emulsion formation during workup.	- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.

Safety Precautions

• 4-Chloro-3-methyl-2,2-diphenylbutanenitrile: May cause skin and eye irritation.[6] Avoid contact.

• Dimethylamine: Flammable and corrosive.[7] It is a severe irritant to the skin, eyes, and respiratory system.[7] Handle only in a well-ventilated fume hood.[7]

• Toluene: Flammable liquid and vapor.[8] Harmful if inhaled or absorbed through the skin.[8]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[6][8]

• Ensure that eyewash stations and safety showers are readily accessible.[7]

• All work should be performed in a well-ventilated fume hood.[9]

References

• Thermo Fisher Scientific. (2025, September 14).
• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. (n.d.). PMC.
• 14 - Safety D
• Airgas. (n.d.).
• KEIM. (n.d.).
• Sigma-Aldrich. (2024, July 13).
• Nucleophilic Substitution of Alkyl Halides. (n.d.).
• Synthesis of Methadone. (n.d.). Erowid.
• Synthesis of 4-dimethylamino-2-phenylbutanenitrile. (n.d.). PrepChem.com.
• 4-(Dimethylamino)-3-methyl-2,2-diphenylbutanenitrile. (n.d.). LookChem.
• Nucleophilic substitutions in mixed solvents. Part VI. The reaction between diethylamine and alkyl halides. (n.d.). Journal of the Chemical Society B: Physical Organic (RSC Publishing).
• Benchchem. (n.d.).
• CN103224438B - Method for synthesizing N, N-dimethyl amine compound by nucleophilic substitution of DMF. (n.d.).
• Nucleophilic Substitution of Alkyl Halides. (n.d.). Find People.
• US4048211A - Modification of methadone synthesis process step. (n.d.).
• 4-(Dimethylamino)-3-methyl-2,2-diphenyl-butanenitrile | 6293-01-2. (n.d.). Sigma-Aldrich.
• Sletzinger, M., Chamberlin, E. M., & Tishler, M. (1952). The Synthesis of Isomethadone. Journal of the American Chemical Society, 74(21), 5619–5620.
• Methadone Synthesis | PDF | Distillation | Hydrochloric Acid. (n.d.). Scribd.
• Dimethylamine as the key intermediate generated in situ from dimethylformamide (DMF) for the synthesis of thioamides. (n.d.). PMC.
• 4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile. (n.d.). Key Organics.
• US4242274A - Process for the preparation of 2,2-diphenyl-4-(dimethylamino)-pentane nitrile. (n.d.).
• Benchchem. (n.d.). An In-depth Technical Guide to the Chemical Properties of 4-Chloro-3-Methylphenethylamine.
• Al-Howsawy, H. O. M., Fathallab, M. F., El-Bardan, A. A., & Hamed, E. A. (2007). Reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with Aniline Derivatives. Substituent Effects. Journal of Chemical Research, 2007(8), 459–462.
• Organic CHEMISTRY. (2008, January 23). TSI Journals.

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Application Notes and Protocols for the Synthesis of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of alkylation protocols for the synthesis of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile, a key intermediate in the production of various pharmaceuticals. This document details established synthetic routes, including classical alkylation with strong bases and modern phase-transfer catalysis methods. Each protocol is presented with a focus on the underlying chemical principles, optimization of reaction conditions, and detailed, step-by-step experimental procedures. The guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to select and implement the most suitable synthetic strategy for their specific needs, ensuring high yield and purity of the target molecule.

Introduction: The Significance of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile

2,2-diphenyl-3-methyl-4-chlorobutyronitrile is a crucial precursor in the synthesis of several active pharmaceutical ingredients (APIs). Its structural motif, featuring a quaternary carbon center with two phenyl groups, a nitrile moiety, and a reactive chloromethyl group, makes it a versatile building block for complex molecular architectures. Notably, this compound is a key intermediate in the synthesis of isomethadone, an opioid analgesic.[1][2] The efficient and selective synthesis of this intermediate is therefore of paramount importance in the pharmaceutical industry.

The core of this synthesis lies in the C-alkylation of diphenylacetonitrile. This process involves the deprotonation of the acidic methine proton of diphenylacetonitrile to form a carbanion, which then acts as a nucleophile to attack an appropriate alkylating agent. The choice of base, solvent, and alkylating agent, as well as the reaction conditions, significantly influences the yield, purity, and isomeric ratio of the final product.

This guide will explore various alkylation strategies, providing a detailed analysis of their advantages and limitations.

Alkylation Strategies for Synthesis

The synthesis of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile fundamentally relies on the alkylation of the diphenylacetonitrile anion. The choice of the alkylating agent is critical. While direct alkylation with 1,2-dichloropropane might seem plausible, the synthesis of the closely related methadone and isomethadone intermediates typically involves the alkylation of diphenylacetonitrile with 1-dimethylamino-2-chloropropane.[1][2] This reaction often leads to a mixture of isomers: the desired 2,2-diphenyl-4-dimethylaminovaleronitrile (methadone nitrile) and 2,2-diphenyl-3-methyl-4-dimethylaminobutyronitrile (isomethadone nitrile).[1][2] The formation of these isomers is attributed to the in-situ formation of a cyclic aziridinium salt from 1-dimethylamino-2-chloropropane, which can be attacked by the diphenylacetonitrile anion at two different positions.[1][3]

For the specific synthesis of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile, a suitable chloro-containing alkylating agent is required. Based on the isomethadone synthesis pathway, an analogous alkylating agent would be 1,2-dichloropropane. The attack of the diphenylacetonitrile anion on this electrophile would theoretically lead to the desired product.

This section will detail two primary protocols for this alkylation: a classical approach using a strong base in an organic solvent and a more modern approach utilizing phase-transfer catalysis.

Classical Alkylation with Strong Bases

This traditional method involves the use of a strong base, such as sodium amide (NaNH₂) or sodium hydroxide (NaOH), to deprotonate diphenylacetonitrile in an anhydrous organic solvent like toluene, benzene, or dimethylformamide (DMF).[1][2][4] The resulting carbanion then reacts with the alkylating agent.

Causality Behind Experimental Choices:

• Strong Base: A strong base is essential to quantitatively generate the diphenylacetonitrile anion. The pKa of the methine proton in diphenylacetonitrile is approximately 16, necessitating a base with a conjugate acid pKa significantly higher than this value. Sodium amide and finely ground sodium hydroxide are effective choices.[1][2][5]

• Anhydrous Solvent: The reaction must be conducted under anhydrous conditions to prevent the quenching of the highly reactive carbanion by water. Solvents like toluene and DMF are suitable and are typically dried before use.[1][4]

• Inert Atmosphere: To prevent side reactions with atmospheric oxygen and moisture, the reaction is usually carried out under an inert atmosphere, such as nitrogen or argon.[4]

Experimental Workflow Diagram:

Caption: Classical Alkylation Workflow.

Detailed Protocol:

Materials:

• Diphenylacetonitrile

• Sodium hydroxide (finely ground) or Sodium amide

• Anhydrous Dimethylformamide (DMF) or Toluene

• 1,2-Dichloropropane

• Benzene or other suitable extraction solvent

• Water

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Hexane (for recrystallization)

Procedure:

• In a dry, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, prepare a suspension of finely ground sodium hydroxide (1.1 equivalents) in anhydrous DMF.[1]

• Add a solution of diphenylacetonitrile (1 equivalent) in anhydrous DMF to the suspension at room temperature with stirring.[1]

• Stir the mixture for 15-30 minutes to ensure complete formation of the carbanion. The solution will typically develop a deep red color.[2]

• Add 1,2-dichloropropane (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to approximately 50-75°C and stir for 1.5-3 hours.[1][2] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and dilute it with an equal volume of water.

• Extract the aqueous mixture with benzene or another suitable organic solvent (e.g., ethyl acetate) multiple times.[1]

• Combine the organic extracts and wash them with water and then with a saturated sodium chloride solution.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.[1][2]

• Purify the crude product by recrystallization from a suitable solvent, such as hexane, to yield pure 2,2-diphenyl-3-methyl-4-chlorobutyronitrile.[2]

Trustworthiness and Self-Validation: The purity of the final product should be assessed using standard analytical techniques such as melting point determination, ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of unreacted starting materials or isomeric byproducts can be quantified by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Phase-Transfer Catalysis (PTC) Alkylation

Phase-transfer catalysis offers a more practical and often more efficient alternative to classical alkylation methods.[6][7] This technique facilitates the reaction between reactants present in two immiscible phases (typically an aqueous phase and an organic phase) by using a phase-transfer catalyst.[6] For the alkylation of diphenylacetonitrile, a quaternary ammonium salt is commonly used as the catalyst.[7][8]

Causality Behind Experimental Choices:

• Biphasic System: The use of a biphasic system (e.g., aqueous NaOH and an organic solvent like toluene) avoids the need for anhydrous conditions and expensive, dry organic solvents.[7]

• Phase-Transfer Catalyst: The catalyst, typically a quaternary ammonium salt (e.g., tetrabutylammonium bromide or benzyltriethylammonium chloride), transports the hydroxide ions from the aqueous phase to the organic phase to deprotonate the diphenylacetonitrile. The resulting carbanion then reacts with the alkylating agent in the organic phase.[7][8]

• Concentrated Base: A concentrated aqueous solution of a base like sodium hydroxide is used, which serves as both the deprotonating agent and the aqueous phase.[6]

Experimental Workflow Diagram:

Caption: Phase-Transfer Catalysis Alkylation Cycle.

Detailed Protocol:

Materials:

• Diphenylacetonitrile

• 1,2-Dichloropropane

• Toluene

• Concentrated aqueous sodium hydroxide solution (e.g., 50% w/w)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB)

• Water

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Isopropyl alcohol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine diphenylacetonitrile (1 equivalent), 1,2-dichloropropane (1.2 equivalents), toluene, and the phase-transfer catalyst (e.g., 0.05 equivalents of TBAB).

• With vigorous stirring, add a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/w).

• Heat the mixture to 70-80°C and maintain vigorous stirring for several hours. The reaction progress should be monitored by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and add water to dissolve any precipitated salts.

• Separate the organic layer. Extract the aqueous layer with toluene.

• Combine the organic layers and wash with water until the washings are neutral, followed by a wash with saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent like isopropyl alcohol.

Trustworthiness and Self-Validation: As with the classical method, the identity and purity of the product should be confirmed by spectroscopic methods (NMR, MS) and chromatographic techniques (GC, HPLC). The efficiency of the phase-transfer catalyst can be evaluated by comparing the reaction time and yield with an uncatalyzed reaction under the same conditions.

Data Presentation and Comparison

The choice between the classical and phase-transfer catalysis methods often depends on factors such as scale, cost, and safety considerations. The following table summarizes the key parameters for each protocol.

Parameter	Classical Alkylation	Phase-Transfer Catalysis (PTC) Alkylation
Base	Strong, anhydrous (e.g., NaNH₂, NaOH)	Concentrated aqueous NaOH
Solvent	Anhydrous organic (e.g., DMF, Toluene)	Biphasic (Organic solvent + Water)
Reaction Conditions	Anhydrous, inert atmosphere	Vigorous stirring, ambient atmosphere
Catalyst	None	Quaternary ammonium salt (e.g., TBAB)
Work-up	Requires careful quenching	Simpler, aqueous work-up
Safety	Handling of pyrophoric/hygroscopic bases	Less hazardous reagents
Cost	Potentially higher due to anhydrous solvents	Generally more cost-effective
Typical Yield	45-70% (isomer mixture dependent)[2]	Often higher yields and selectivity

Asymmetric Synthesis Considerations

For certain pharmaceutical applications, the synthesis of a specific enantiomer of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile may be required. While the direct asymmetric alkylation of diphenylacetonitrile to form this specific product is not extensively documented in the readily available literature, the field of catalytic asymmetric synthesis offers potential strategies.[9][10][11][12] Chiral phase-transfer catalysts or chiral metal complexes could potentially be employed to induce enantioselectivity in the alkylation step.[6][9] The development of such a process would require significant research and optimization, including the screening of various chiral ligands and catalysts, and careful analysis of the enantiomeric excess of the product.

Purification and Characterization

Purification of the crude 2,2-diphenyl-3-methyl-4-chlorobutyronitrile is crucial to remove unreacted starting materials, byproducts, and any isomeric impurities.

• Recrystallization: This is a common and effective method for purifying solid organic compounds. Solvents such as hexane or isopropyl alcohol are often suitable.[2] The choice of solvent depends on the solubility of the desired product and impurities at different temperatures.

• Column Chromatography: For difficult separations or to obtain very high purity material, silica gel column chromatography can be employed.[13] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, would likely be effective.

Characterization: The structure and purity of the final product should be unequivocally confirmed by a combination of the following analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and connectivity of the atoms.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the nitrile (C≡N) stretch.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

The synthesis of 2,2-diphenyl-3-methyl-4-chlorobutyronitrile via alkylation of diphenylacetonitrile can be successfully achieved through both classical strong base and modern phase-transfer catalysis protocols. The PTC method generally offers advantages in terms of safety, cost, and ease of operation. The choice of protocol will depend on the specific requirements of the researcher or organization. For all methods, careful control of reaction conditions and rigorous purification and characterization are essential to ensure the desired product quality. Further research into asymmetric alkylation methods could provide access to enantiomerically pure forms of this important pharmaceutical intermediate.

References

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• designer-drug.com. (n.d.). Synthesis of Methadone. Retrieved from [Link]

• Di Raddo, P., et al. (2025). New Synthesis and Pharmacological Evaluation of Enantiomerically Pure (R)- and (S)-Methadone Metabolites as N-Methyl-d-aspartate Receptor Antagonists.

• Di Raddo, P., et al. (2021). New Synthesis and Pharmacological Evaluation of Enantiomerically Pure (R)- and (S)-Methadone Metabolites as N-Methyl-d-aspartate Receptor Antagonists. PMC. Retrieved from [Link]

• Erowid. (n.d.). Synthesis of Methadone. Retrieved from [Link]

• UNODC. (n.d.). Methadone chemistry: A review. Retrieved from [Link]

• Google Patents. (n.d.). US4048211A - Modification of methadone synthesis process step.

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• Arkivoc. (n.d.). Study of alkylation of deprotonated diphenylacetonitrile with halogeneacetones: X-ray crystal structure of 3,3-diphenyl-5. Retrieved from [Link]

• ResearchGate. (n.d.). Phase-Transfer Alkylation of Nitriles: 2-Phenylbutyronitrile. Retrieved from [Link]

• Google Patents. (n.d.). US2574505A - Process of preparing 2, 2-diphenyl-3-methyl-4-dimethylamino butyronitrile.

• Wordpress. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

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• RSC Publishing. (n.d.). Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow. Retrieved from [Link]

• Organic Syntheses. (n.d.). diphenylacetonitrile. Retrieved from [Link]

• ACS Publications. (n.d.). Alkylations of Diphenylacetonitrile with Certain Halides by Potassium Amide in Liquid Ammonia. Dehydrocyanations of Polyphenyl Nitriles to Form Olefins1. Retrieved from [Link]

• PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (n.d.). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [https://www.cpp.edu/~sdtunis/chem316l/Purification of Organic Compounds Report.pdf]([Link] of Organic Compounds Report.pdf)

• Organic Syntheses. (n.d.). and sealed with a rubber septum (24/40). The flask is then connected to a Schlenk line via a 16-gauge x 1.57 in needle and the system is placed under high vacuum for 15 min. Retrieved from [Link]

• R Discovery. (n.d.). Alkylation of Diphenylamines with Chloroacetonitrile: A New Entry to Phentolamine Analogues. Retrieved from [Link]

• Google Patents. (n.d.). US4242274A - Process for the preparation of 2,2-diphenyl-4-(dimethylamino)-pentane nitrile.

• PMC. (n.d.). Practical Catalytic Asymmetric Synthesis of Diaryl-, Aryl Heteroaryl- and Diheteroarylmethanols. Retrieved from [Link]

• Frontiers. (n.d.). Recent advances in catalytic asymmetric synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Diphenylacetonitrile. Retrieved from [Link]

• AJC. (n.d.). Synthesis of 2,2-Dimethyl-3-(3-methyl phenyl)propanal and Its Derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Catalytic asymmetric synthesis of medium-sized bridged biaryls. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-2,2-diphenyl-3-methylbutyronitrile. Retrieved from [Link]

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• ResearchGate. (n.d.). How can I purify two different-substituted aromatic compounds?. Retrieved from [Link]

• MDPI. (n.d.). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Retrieved from [Link]

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Application Note & Protocol: Base-Mediated Intramolecular Cyclization for the Synthesis of 3,3-Diphenyl-4-methyltetrahydrofuran-2-carbonitrile

Abstract

Substituted tetrahydrofurans are pivotal structural motifs found in a vast array of biologically active natural products and pharmaceutical agents.[1][2][3] This application note provides a detailed protocol for the synthesis of a highly substituted tetrahydrofuran derivative, 3,3-diphenyl-4-methyltetrahydrofuran-2-carbonitrile, via a base-mediated intramolecular cyclization of 4-chloro-3-methyl-2,2-diphenylbutanenitrile. The described methodology is grounded in the principles of the intramolecular Williamson ether synthesis, a robust and classical method for forming cyclic ethers.[4][5][6] This document offers a comprehensive guide for researchers, covering the underlying reaction mechanism, a step-by-step experimental protocol, safety considerations, and expected outcomes.

Introduction & Scientific Background

The tetrahydrofuran (THF) ring is a privileged scaffold in medicinal chemistry due to its presence in numerous natural products exhibiting diverse biological activities, including antitumor, antimicrobial, and antiprotozoal properties.[1] Consequently, the development of efficient and stereoselective methods for constructing substituted THF rings is a significant focus in synthetic organic chemistry.[1][2][7]

The strategy detailed herein employs an intramolecular S(_N)2 reaction, a cornerstone of cyclic ether synthesis.[1][4][6] The starting material, 4-chloro-3-methyl-2,2-diphenylbutanenitrile, contains both a nucleophilic precursor and an electrophilic center within the same molecule. The carbon atom alpha to both the nitrile and the two phenyl groups is highly activated. The electron-withdrawing nature of the nitrile group and the resonance stabilization provided by the phenyl rings significantly increase the acidity of the α-proton. Upon treatment with a suitable base, this proton is abstracted to generate a stabilized carbanion. This potent intramolecular nucleophile then attacks the carbon atom bearing the chlorine leaving group, leading to the formation of a stable, five-membered tetrahydrofuran ring.[8] The formation of five- and six-membered rings through such intramolecular pathways is generally favored.[5][9]

Reaction Mechanism & Causality

The cyclization proceeds via a classic intramolecular S(_N)2 mechanism, which can be dissected into two primary steps:

• Deprotonation: A strong, non-nucleophilic base, such as sodium hydride (NaH), is used to deprotonate the carbon at the C-2 position. This specific proton is exceptionally acidic due to the combined inductive effect of the nitrile group and the resonance-stabilizing effect of the two adjacent phenyl rings, which can delocalize the resulting negative charge. The choice of a strong base like NaH ensures rapid and irreversible formation of the carbanion.

• Intramolecular Nucleophilic Attack (S(_N)2): The newly formed carbanion acts as a potent nucleophile. It attacks the electrophilic carbon at the C-4 position, which bears the chloride leaving group. This "backside attack" displaces the chloride ion in a concerted fashion, leading to the formation of the C-C bond that closes the ring.[6] The stereochemistry at the C-3 position (bearing the methyl group) influences the diastereoselectivity of the final product.

The overall transformation is an example of an intramolecular Williamson ether synthesis, though in this case, a C-C bond is formed to create the heterocycle rather than a C-O bond from an alkoxide.[4][5] The thermodynamic stability of the resulting five-membered ring is a key driving force for the reaction.

Experimental Protocol

This protocol is designed for the cyclization of 4-chloro-3-methyl-2,2-diphenylbutanenitrile. Researchers should adapt quantities and reaction times based on their specific substrate and analytical monitoring.

Materials & Reagents

Reagent	Grade	Supplier Example	Notes
4-Chloro-3-methyl-2,2-diphenylbutanenitrile	Synthesis Grade	Custom Synthesis	Starting material. Ensure purity by NMR or LC-MS before use.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	Highly reactive. Handle under an inert atmosphere.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	EMD Millipore	Use a dry, aprotic solvent to prevent quenching of the base.[5]
Diethyl Ether (Et₂O)	ACS Grade	Fisher Scientific	For extraction.
Saturated Ammonium Chloride (NH₄Cl) solution	ACS Grade	VWR	For quenching the reaction.
Brine (Saturated NaCl solution)	ACS Grade	VWR	For washing during workup.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	VWR	For drying the organic layer.
Silica Gel	60 Å, 230-400 mesh	VWR	For column chromatography.
Hexanes / Ethyl Acetate	HPLC Grade	Fisher Scientific	Eluent for chromatography.

Equipment Setup

• Round-bottom flask (appropriately sized for the reaction scale)

• Magnetic stirrer and stir bar

• Septum and needles

• Inert gas line (Argon or Nitrogen) with a bubbler

• Syringes for liquid transfer

• Ice-water bath

• Rotary evaporator

• Glassware for extraction and chromatography

Step-by-Step Procedure

• Preparation: Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool under a stream of inert gas (Argon or Nitrogen).

• Reagent Setup: To a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a septum, add sodium hydride (1.2 equivalents, 60% dispersion in oil). Wash the NaH dispersion three times with anhydrous hexanes under an inert atmosphere to remove the mineral oil, carefully decanting the hexanes each time.

• Solvent Addition: Add anhydrous THF (calculating for a 0.1 M solution based on the starting material) to the flask containing the washed NaH. Cool the resulting suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the 4-chloro-3-methyl-2,2-diphenylbutanenitrile (1.0 equivalent) in a minimal amount of anhydrous THF. Using a syringe, add this solution dropwise to the stirred NaH suspension at 0 °C over 15-20 minutes. Vigorous hydrogen gas evolution will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. If the reaction is sluggish, it can be gently heated to 50 °C.[6]

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until gas evolution ceases.

• Workup & Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add diethyl ether and water. Shake well and separate the layers.

  • Extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3,3-diphenyl-4-methyltetrahydrofuran-2-carbonitrile.

Workflow Diagram

A visual representation of the experimental protocol is provided below.

Caption: Experimental workflow for the synthesis of the target tetrahydrofuran derivative.

Safety Precautions

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas, which is explosive. Always handle NaH under an inert atmosphere (Argon or Nitrogen). Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Ensure a fire extinguisher (Class D for combustible metals) is accessible.

• Anhydrous Solvents: Anhydrous THF and other ether solvents are flammable and can form explosive peroxides. Use in a well-ventilated fume hood away from ignition sources.

• Quenching: The quenching of excess NaH is highly exothermic and produces flammable hydrogen gas. Perform this step slowly and with adequate cooling in a fume hood.

References

• Wolfe, J. P., & Hay, M. B. (2007). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC - NIH. [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. Chemistry Steps. [Link]

• Various Authors. (2023). Synthesis of Substituted Tetrahydrofurans. ResearchGate. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. University of Richmond Chemistry. [Link]

• Hoffmann, R. W. (2021). Stereoselective Syntheses of Highly Substituted Tetrahydrofurans based on Matteson Homologations. Chemistry – A European Journal. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. [Link]

• University of Colorado, Boulder. (n.d.). Experiment 12: The Williamson Ether Synthesis. Department of Chemistry. [Link]

• WikiMili. (2022). SNi. WikiMili. [Link]

• Chemistry LibreTexts. (2021). 7.6: Extra Topics on Nucleophilic Substitution Reaction. Chemistry LibreTexts. [Link]

• MDPI. (2020). HFIP-Promoted Synthesis of Substituted Tetrahydrofurans by Reaction of Epoxides with Electron-Rich Alkenes. MDPI. [Link]

• Ashenhurst, J. (2015). Intramolecular Williamson Ether Synthesis. Master Organic Chemistry. [Link]

Sources

• 1. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 3. mdpi.com [mdpi.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Note: Solvent Selection and Optimization for the Nucleophilic Substitution of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile

Executive Summary

4-Chloro-3-methyl-2,2-diphenylbutanenitrile (CAS 133132-74-8)[1],[] is a sterically demanding primary alkyl halide utilized as a critical building block in the synthesis of bulky basic amides, antispasmodics, and opioid analgesic analogs (e.g., β -methyl- α,α -diphenylpiperidine-1-butyronitrile)[3]. The transformation of this intermediate via bimolecular nucleophilic substitution ( SN​2 ) is notoriously challenging due to extreme steric hindrance at the β

• and γ -positions. This application note provides a comprehensive, causality-driven guide to solvent selection, detailing how polar aprotic environments and Finkelstein catalysis synergistically overcome high activation energy barriers to deliver high-yield amine substitutions.

Mechanistic Challenges: The Steric Penalty

To understand the necessity of precise solvent selection, one must first analyze the structural constraints of the substrate.

• Molecular Architecture : The molecule features a primary chloride ( C4​ ) adjacent to a methyl-substituted β -carbon ( C3​ ), which is itself bonded to a massive quaternary γ -carbon ( C2​ bearing two phenyl rings and a nitrile group)[4].

• The Bürgi-Dunitz Trajectory Blockade : In a standard SN​2 reaction, the nucleophile must approach the electrophilic carbon at a 180° angle relative to the leaving group. The bulky 3-methyl group and the 2,2-diphenyl moiety create a severe steric umbrella, physically obstructing this backside attack trajectory.

• Thermodynamic Consequence : This steric hindrance exponentially increases the activation energy ( ΔG‡ ) of the transition state. If the nucleophile's ground-state energy is too low (e.g., when heavily solvated by protic solvents), the reaction will stall, leading to unreacted starting material or thermal degradation upon excessive heating.

Causality in Solvent Selection: The Desolvation Imperative

The primary objective of the solvent in this specific reaction is to maximize the kinetic energy of the nucleophile while stabilizing the transition state.

Polar Aprotic Solvents (The Optimal Choice) Solvents such as N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP) possess high dielectric constants ( ε ) and strong dipole moments ( μ ), but lack hydrogen-bond donors.

• Causality : These solvents effectively solvate the counter-cations (e.g., K+ or Na+ from the base) but leave the anionic or neutral amine nucleophile completely "naked" (unsolvated). This lack of solvation raises the ground-state energy of the nucleophile, significantly lowering the energy gap to the sterically crowded transition state.

Protic Solvents (The Suboptimal Choice) Solvents like Ethanol or Isopropanol form strong hydrogen-bond networks around the nucleophile.

• Causality : This solvation shell stabilizes the nucleophile, lowering its ground-state energy. The nucleophile must shed this solvent shell before it can attack the sterically hindered C4​ position, adding an insurmountable energetic penalty to an already high ΔG‡ .

Non-Polar Solvents (The Scale-Up Compromise) Toluene can be used in industrial scale-up to avoid the difficult aqueous workups associated with DMF/DMSO.

• Causality : Because toluene cannot solvate the reagents, a Phase-Transfer Catalyst (PTC) such as Tetrabutylammonium bromide (TBAB) is strictly required to shuttle the nucleophile into the organic phase. The reaction rate is slower but operationally simpler for multi-kilogram batches.

Comparative Solvent Efficacy

The following table summarizes the physicochemical properties and experimental efficacy of various solvents for the substitution of 4-chloro-3-methyl-2,2-diphenylbutanenitrile with a secondary amine (e.g., piperidine).

Solvent Category	Solvent	Dielectric Constant ( ε )	Dipole Moment ( μ , D)	Nucleophile Solvation	Relative SN​2 Rate	Recommended Use
Polar Aprotic	DMSO	46.7	3.96	Minimal (Naked)	Very Fast	High-throughput synthesis
Polar Aprotic	DMF	36.7	3.82	Minimal (Naked)	Fast	Standard lab-scale protocol
Polar Aprotic	NMP	32.2	4.09	Minimal (Naked)	Fast	High-temperature reactions
Polar Protic	Ethanol	24.5	1.69	High (H-Bonded)	Very Slow	Not recommended
Non-Polar	Toluene	2.4	0.36	None (Requires PTC)	Moderate	Industrial scale-up (PTC)

The Finkelstein Synergy: In-Situ Iodide Catalysis

Even in polar aprotic solvents, the primary chloride of 4-chloro-3-methyl-2,2-diphenylbutanenitrile[5] is exceptionally unreactive. The addition of a stoichiometric or catalytic amount of Potassium Iodide (KI) or Sodium Iodide (NaI) is a self-validating protocol standard.

• Mechanism : The iodide ion ( I− ) is both a superior nucleophile (due to polarizability) and a superior leaving group compared to chloride. It rapidly attacks the substrate to form a transient alkyl iodide intermediate. The bulky amine nucleophile then attacks this highly reactive iodide intermediate, driving the reaction to completion.

Mechanistic pathway of the iodide-catalyzed S_N2 substitution in polar aprotic media.

Experimental Protocols

Protocol A: Optimized Polar Aprotic Workflow (Lab Scale)

Objective : Achieve >95% conversion using the DMF/KI synergistic system.

Materials:

• 4-Chloro-3-methyl-2,2-diphenylbutanenitrile (1.0 eq, CAS 133132-74-8)[1]

• Target Amine (e.g., Piperidine) (2.5 eq)

• Potassium Iodide (KI) (0.5 eq)

• Potassium Carbonate ( K2​CO3​ ) (2.0 eq)

• Anhydrous DMF (10 volumes)

Step-by-Step Methodology:

• Reagent Charging : To an oven-dried, nitrogen-purged round-bottom flask, add 4-chloro-3-methyl-2,2-diphenylbutanenitrile and anhydrous DMF. Stir until complete dissolution.

• Catalyst & Base Addition : Add K2​CO3​ and KI to the solution. The suspension should be stirred for 10 minutes at room temperature to ensure uniform dispersion.

• Nucleophile Introduction : Add the target amine (e.g., piperidine) dropwise to prevent localized exothermic spikes.

• Thermal Activation : Heat the reaction mixture to 85–90°C. Expert Insight: Do not exceed 100°C, as prolonged exposure of the nitrile group to strong bases at high temperatures can induce trace hydrolysis or degradation.

• Reaction Monitoring : Monitor via HPLC or TLC. The Finkelstein intermediate (alkyl iodide) may be briefly visible before being consumed. Reaction typically reaches >95% conversion within 12–16 hours.

• Aqueous Quench & Isolation : Cool the mixture to room temperature and pour it slowly into 50 volumes of ice-cold distilled water under vigorous stirring. The product will precipitate as a solid.

• Purification : Filter the precipitate, wash with cold water to remove residual DMF and salts, and recrystallize from hot ethanol/water to yield the analytically pure amine adduct.

Step-by-step workflow for the optimized nucleophilic substitution protocol.

Protocol B: Phase-Transfer Catalysis (Industrial Scale-Up)

Objective : Perform the substitution in a non-polar solvent to facilitate easy organic/aqueous phase separation.

• Modifications : Replace DMF with Toluene. Add 10 mol% Tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst.

• Procedure : Reflux the biphasic mixture (Toluene / 50% aqueous NaOH) at 110°C for 24 hours. The TBAB shuttles the amine and iodide into the toluene phase to react with the substrate. Post-reaction, simply separate the toluene layer, wash with water, and concentrate.

Sources

• 1. echemi.com [echemi.com]
• 3. beta-甲基-alpha,alpha-二苯基哌啶-1-丁腈 - CAS号 17371-45-8 - 摩熵化学 [molaid.com]
• 4. 4-Chloro-2,2-diphenyl-3-methylbutyronitrile | C17H16ClN | CID 257621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Chloro-3-methyl-2,2-diphenylbutyronitrile, TRC 500 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]

Technical Notes & Optimization

improving yield of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile alkylation step

Alkylation of Diphenylacetonitrile to 4-Chloro-3-methyl-2,2-diphenylbutanenitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in complex API syntheses. The synthesis of 4-chloro-3-methyl-2,2-diphenylbutanenitrile (CAS 133132-74-8)—a critical intermediate in the development of moramide-type opioid analgesics and related pharmaceutical architectures 1—is notoriously challenging.

The core difficulty lies in the alkylation step. Reacting the bulky, resonance-stabilized diphenylacetonitrile carbanion with the secondary bromide of 1-chloro-2-bromopropane creates a textbook scenario where E2 elimination heavily outcompetes SN2 substitution . This guide synthesizes field-proven insights and authoritative mechanistic logic to help you troubleshoot, optimize, and scale this specific workflow 2.

Mechanistic Pathway & Competing Reactions

To improve your yield, you must first understand the causality behind the reaction failures. The target SN2 pathway requires the carbanion to attack a sterically hindered secondary carbon. If the reaction environment is too harsh (high temperature, "hard" base), the carbanion will instead abstract a proton, leading to E2 elimination.

Mechanistic divergence in the alkylation of diphenylacetonitrile.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my yield of 4-chloro-3-methyl-2,2-diphenylbutanenitrile consistently below 40% when using Sodium Amide (NaNH₂)? A1: This is a classic causality issue related to base hardness and temperature. NaNH₂ is a very strong, "hard" base that is typically used at reflux temperatures in toluene (80°C+). At these elevated temperatures, the activation energy for the E2 elimination of the secondary bromide is easily overcome. The bulky diphenylacetonitrile carbanion acts as a base rather than a nucleophile, destroying your electrophile to form 1-chloro-1-propene. Solution: Switch to Phase-Transfer Catalysis (PTC) 3. PTC provides a "softer" ion pair and allows the reaction to proceed efficiently at 40°C, drastically reducing elimination.

Q2: I am observing significant amounts of an isomer: 4-chloro-2,2-diphenylpentanenitrile. How is this forming? A2: This points to an impurity in your electrophile. To form the target 3-methylbutanenitrile architecture, you must use 1-chloro-2-bromopropane . However, this reagent is frequently contaminated with its isomer, 1-bromo-2-chloropropane . Because primary bromides react exponentially faster in SN2 reactions than secondary bromides, even a 5% impurity of 1-bromo-2-chloropropane will preferentially react with your carbanion, yielding the pentanenitrile isomer. Solution: Verify the purity of your 1-chloro-2-bromopropane via GC-MS; it must be >98% pure.

Q3: How can I prevent the hydrolysis of the nitrile group to an amide during the reaction? A3: Nitrile hydrolysis occurs when the reaction medium is overly basic and temperatures are poorly controlled, especially during the aqueous workup. If utilizing a PTC method with 50% NaOH, keep the internal temperature strictly below 45°C. During workup, quench the reaction promptly with cold water and neutralize the aqueous phase to prevent base-catalyzed hydration of the nitrile.

Quantitative Data: Reaction Conditions Comparison

To guide your experimental design, the following table summarizes the causal relationship between the chosen reaction system and the resulting product distribution. Data reflects optimized bench-scale runs 4.

Reaction System	Reagents & Catalyst	Temp	Target Yield (%)	E2 Elimination (%)	Isomeric Byproduct (%)
Classical Anhydrous	NaNH₂ / Toluene	80°C	35 - 40%	45 - 50%	5 - 10%
Strong Base / Aprotic	NaH / DMF	60°C	45 - 50%	35 - 40%	5 - 10%
Phase-Transfer (PTC)	50% NaOH / TBAB / Toluene	40°C	75 - 82%	< 10%	< 5%
Ionic Liquid	KOH / [bmim][PF₆]	70°C	85 - 88%	< 5%	< 2%

Optimized Phase-Transfer Catalysis (PTC) Protocol

This protocol is designed as a self-validating system . By monitoring specific physical checkpoints, you can ensure the mechanistic integrity of the reaction in real-time.

Optimized Phase-Transfer Catalysis (PTC) workflow for high-yield alkylation.

Step-by-Step Methodology:

• Preparation of the Biphasic System: In a 500 mL round-bottom flask equipped with a mechanical stirrer, dissolve 50 mmol of diphenylacetonitrile in 100 mL of toluene. Add 2.5 mmol (5 mol%) of tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst.

• Base Addition & Deprotonation: Slowly add 50 mL of a 50% (w/w) aqueous sodium hydroxide solution.

  • Validation Checkpoint: The organic layer will transition from clear to a deep yellow/orange emulsion. This color change confirms the successful generation of the resonance-stabilized diphenylacetonitrile carbanion.

• Electrophile Introduction: Cool the mixture to 20°C using a water bath. Dropwise, add 60 mmol (1.2 eq) of 1-chloro-2-bromopropane over 30 minutes.

  • Causality: Slow addition prevents localized concentration spikes, which can lead to dialkylation or thermal runaway.

• Thermal Control & Alkylation: Heat the reaction to exactly 40°C and stir vigorously (800+ rpm) for 12 hours.

  • Validation Checkpoint: Monitor the internal temperature. An exothermic spike indicates the onset of alkylation. Maintaining T ≤ 45°C is the critical variable that suppresses the E2 elimination pathway.

• Reaction Monitoring: Pull a 0.5 mL aliquot of the organic layer after 8 hours.

  • Validation Checkpoint: Perform TLC (Hexane:EtOAc 9:1). The starting material (Rf ~0.4) should be nearly absent, with a dominant, UV-active product spot appearing at Rf ~0.6.

• Workup: Cool the mixture to room temperature. Separate the organic layer and wash successively with cold water (2 x 50 mL), 1M HCl (50 mL) to neutralize residual base, and brine (50 mL). Dry over anhydrous MgSO₄.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude residue via vacuum distillation or recrystallization from cold isopropanol to yield pure 4-chloro-3-methyl-2,2-diphenylbutanenitrile.

References

• Chemoenzymatic Synthesis of Optically Active Ethereal Analog of iso-Moramide—A Novel Potentially Powerful Analgesic.PMC (NIH).
• An In-depth Technical Guide to the Synthesis of Diphenylacetonitrile: Key Starting M
• How to increase the yield of 2-Phenylbutanenitrile synthesis.Benchchem.
• Ionic liquid as Green solvent for a-alkylation of Active Methyelne Compounds.ISCA.

Sources

• 1. Chemoenzymatic Synthesis of Optically Active Ethereal Analog of iso-Moramide—A Novel Potentially Powerful Analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. isca.me [isca.me]

Technical Support Center: Troubleshooting Low Conversion Rates in Loperamide Precursor Synthesis

Welcome to the technical support center for loperamide precursor synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of loperamide and its key intermediates. Here, we address specific experimental issues in a comprehensive question-and-answer format, grounded in established chemical principles and practical laboratory experience.

Section 1: Synthesis of 4-(4-Chlorophenyl)-4-hydroxypiperidine via Grignard Reaction

The Grignard reaction is a cornerstone for creating the tertiary alcohol precursor, 4-(4-chlorophenyl)-4-hydroxypiperidine. However, its sensitivity to environmental conditions and potential for side reactions often lead to low yields.

Frequently Asked Questions (FAQs)

Q1: My Grignar d reaction to synthesize 4-(4-chlorophenyl)-4-hydroxypiperidine is not initiating. What are the likely causes and how can I start it?

A1: Failure of a Grignard reaction to initiate is most commonly due to an inactive magnesium surface or the presence of moisture. The magnesium turnings can have a passivating oxide layer that prevents the reaction with the aryl halide.

Causality and Resolution:

• Magnesium Oxide Layer: This layer kinetically hinders the reaction. To overcome this, mechanical or chemical activation is necessary.

• Trace Moisture: Grignard reagents are potent bases and will be quenched by any protic source, such as water, faster than they react with the carbonyl compound.[1]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, for instance, by flame-drying under an inert atmosphere (e.g., nitrogen or argon) and allowed to cool. Anhydrous solvents, such as diethyl ether or tetrahydrofuran (THF), are essential.[1]

• Activate the Magnesium:

  • Mechanical Activation: In a glovebox, gently crush the magnesium turnings with a mortar and pestle to expose a fresh surface.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask containing the magnesium turnings.[2] The disappearance of the iodine's color indicates an activated magnesium surface.

• Initiate with Heat: Gentle heating with a heat gun can often provide the activation energy needed to start the reaction. Be prepared to cool the reaction if it becomes too vigorous.

Q2: I've successfully initiated the Grignard reaction, but my yield of 4-(4-chlorophenyl)-4-hydroxypiperidine is consistently low. What are the common side reactions, and how can they be minimized?

A2: Low yields, even with a successful initiation, typically point towards competing side reactions that consume the Grignard reagent or the piperidone starting material.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Description	Mitigation Strategy
Wurtz Coupling	The Grignard reagent reacts with unreacted aryl halide to form a biaryl byproduct (e.g., 4,4'-dichlorobiphenyl).[2]	Add the aryl halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide.
Enolization of 4-Piperidone	The Grignard reagent acts as a base, deprotonating the α-carbon of the piperidone to form an enolate. This regenerates the starting ketone upon workup.[2]	Perform the addition of the Grignard reagent to the piperidone at low temperatures (-78 °C to 0 °C) to favor nucleophilic addition over deprotonation.
Reduction of 4-Piperidone	If the Grignard reagent possesses β-hydrogens, it can reduce the ketone to the corresponding secondary alcohol via hydride transfer.[2]	While less common with aryl Grignards, ensuring slow addition at low temperatures can help.

Workflow for Minimizing Side Reactions:

Caption: Workflow for optimal Grignard reaction conditions.

Q3: How should I purify the crude 4-(4-chlorophenyl)-4-hydroxypiperidine?

A3: Purification is crucial to remove unreacted starting materials and byproducts. A combination of extraction and recrystallization is typically effective.

Purification Protocol:

• Quenching: Slowly pour the reaction mixture into a cold, saturated aqueous solution of ammonium chloride (NH₄Cl) with vigorous stirring. Avoid using strong acids which can promote elimination of the tertiary hydroxyl group.[1]

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent like ethyl acetate or diethyl ether to ensure complete recovery of the product.[1]

• Wash: Wash the combined organic layers with brine to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Recrystallization: The crude solid can be recrystallized from a suitable solvent system, such as toluene or a mixture of ethanol and water, to yield the pure product.

Section 2: Alkylation of 4-(4-Chlorophenyl)-4-hydroxypiperidine

The final step in loperamide synthesis involves the N-alkylation of the piperidine precursor with an appropriate electrophile, typically dimethyl(3,3-diphenyl-tetrahydrofuran-2-ylidene)ammonium bromide. This SN2 reaction can also be prone to low conversion rates.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction to form loperamide has a low yield. What factors should I investigate?

A1: Low yields in this SN2 reaction often stem from suboptimal reaction conditions, including the choice of base, solvent, and temperature, as well as the quality of the starting materials.

Key Reaction Parameters and Their Impact:

Parameter	Importance	Recommended Conditions & Rationale
Base	Essential for deprotonating the piperidine nitrogen, increasing its nucleophilicity. An appropriate base is crucial to drive the reaction forward.	Use a non-nucleophilic inorganic base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃).[3][4] These are strong enough to deprotonate the secondary amine but are less likely to cause side reactions compared to strong organic bases.
Solvent	The solvent influences the solubility of reactants and the reaction rate.	A polar aprotic solvent like 4-methyl-2-pentanone (MIBK) is commonly used.[3] Solvents like glycerol formal have also been reported to be effective, allowing for faster reaction times at lower temperatures.[4]
Temperature	Affects the reaction rate. Higher temperatures can increase the rate but may also promote side reactions.	Refluxing conditions are often employed.[3] However, with more efficient solvent systems like glycerol formal, temperatures can be lowered to around 60°C.[4]
Anhydrous Conditions	Important to prevent hydrolysis of the alkylating agent.	Azeotropic distillation with a Dean-Stark trap can be used to remove water from the reaction mixture before adding the alkylating agent.[3]

Q2: I am observing the formation of byproducts in my alkylation reaction. What are the likely side reactions and how can I prevent them?

A2: While the primary desired reaction is N-alkylation, other pathways can compete, leading to impurities.

Potential Side Reactions:

• O-Alkylation: The tertiary hydroxyl group on the piperidine ring is also nucleophilic and can compete with the nitrogen for the alkylating agent. This is generally less favorable due to steric hindrance but can occur under certain conditions.

• Quaternary Ammonium Salt Formation: Over-alkylation of the desired tertiary amine product to form a quaternary ammonium salt is a possibility, though less common with this specific bulky electrophile.[5]

• Elimination Reactions: Under harsh basic or acidic conditions, the tertiary alcohol is susceptible to elimination, forming an alkene. This is more of a concern during workup if strong acids are used.

Troubleshooting Workflow for N-Alkylation:

Caption: A workflow for troubleshooting the N-alkylation step.

Q3: What analytical methods are suitable for monitoring the progress of the reaction and assessing the purity of the final product?

A3: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the disappearance of starting materials and the appearance of the product during the reaction. For quantitative analysis and purity assessment of the final loperamide product, High-Performance Liquid Chromatography (HPLC) is the method of choice.

Recommended Analytical Techniques:

• Thin-Layer Chromatography (TLC): Use a mobile phase such as a mixture of methanol and dichloromethane to separate the more polar starting material from the less polar loperamide product on a silica gel plate.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection (e.g., at 220-226 nm) can be developed and validated for accurate quantification of loperamide and its impurities.[6][7]

• High-Performance Thin-Layer Chromatography (HPTLC): This technique can also be used for quantitative analysis and has been validated for the determination of loperamide in pharmaceutical formulations.[8]

References

• Master Organic Chemistry. (2016, January 13). Synthesis Problems Involving Grignard Reagents. [Link]

• Chemistry Steps. (2025, December 8). Synthesis of Loperamide. [Link]

• Ruddy, D. A., & Sherma, J. (2002). Determination of the active ingredient loperamide hydrochloride in pharmaceutical caplets by high performance thin layer chromatography with ultraviolet absorption densitometry of fluorescence quenched zones. Acta Poloniae Pharmaceutica, 59(1), 15–8. [Link]

• Journal of Chemical Education. (n.d.). Grignard Synthesis of Various Tertiary Alcohols. [Link]

• Molecules. (2012, December 3). A Facile Synthesis for Novel Loperamide Analogs as Potential μ Opioid Receptor Agonists. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2023, March 27). Chiral quantitative analysis of Loperamide in a state of acid degradation by HPLC method. [Link]

• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. [Link]

• ARC Journals. (n.d.). Method Validation for Assay of Loperamide Hydrochloride by HPLC in Loperamide Hydrochloride Tablets. [Link]

• The Journal of Organic Chemistry. (2025, August 18). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. [Link]

• RGUHS Journal of Pharmaceutical Sciences. (2023, November 1). Development and validation of High-Performance Liquid Chromatographic Technique to Estimate Pure Form of Loperamide Hydrochloride. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). A Validated RP-HPLC Method for the estimation of Loperamide Hydrochloride in Tablet dosage forms. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Loperamide synthesis - chemicalbook [chemicalbook.com]
• 4. EP2132175B1 - Process for the preparation of loperamide - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. arcjournals.org [arcjournals.org]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Determination of the active ingredient loperamide hydrochloride in pharmaceutical caplets by high performance thin layer chromatography with ultraviolet absorption densitometry of fluorescence quenched zones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Alkylation with 1-Bromo-2-chloroethane

Welcome to the Process Chemistry Technical Support Center. 1-Bromo-2-chloroethane is a highly valuable bifunctional electrophile used extensively in drug development, notably in the synthesis of 1[1]. However, its dual-halogen nature frequently leads to chemoselectivity issues, over-alkylation, and dimerization.

As a Senior Application Scientist, I have designed this troubleshooting guide to provide mechanistic clarity and validated protocols to help you achieve high-yielding, chemoselective mono-alkylation.

Mechanistic Causality & Reaction Pathways

To optimize your reaction, you must first understand the competing trajectories of the starting materials. The diagram below illustrates the divergence between the desired mono-alkylation and the primary failure modes (dimerization and elimination).

Reaction pathways of 1-bromo-2-chloroethane: mono-alkylation vs. dimerization and elimination.

Troubleshooting & FAQs

Q1: Why does my reaction yield a symmetrical dimer instead of the mono-alkylated product? A: The formation of a dimer (e.g., 1,2-di(piperidin-1-yl)ethane derivatives) occurs due to the sequential reactivity of the halogens. The C–Br bond is significantly weaker and more polarizable than the C–Cl bond, making it the primary site for rapid SN​2 attack by the amine[2]. However, the resulting 2-chloroethyl amine intermediate is still an active electrophile. If the starting amine is present in high local concentrations, it will undergo a second SN​2 reaction at the C–Cl bond, yielding the dimer. Historically, reactions using a standard 1:1 stoichiometry with potassium carbonate in acetone yielded only 39% of the desired product due to this exact dimerization pathway[3].

Q2: How do I optimize the stoichiometry to prevent this dimerization? A: You must control the local concentration of the amine relative to the electrophile. We recommend an "inverse addition" technique combined with an excess of 1-bromo-2-chloroethane (typically 3.0 to 5.0 equivalents). By slowly adding the amine to a bulk solution of the electrophile, the amine is immediately consumed by the highly reactive C–Br bonds. The lack of available free amine in the solution prevents the secondary attack on the C–Cl bond of the newly formed mono-alkylated product.

Q3: What role does the choice of base and temperature play in chemoselectivity? A: Using strong, unhindered bases can trigger an E2 elimination on 1-bromo-2-chloroethane, yielding volatile and toxic vinyl chloride[4]. Instead, use a mild inorganic base or a sterically hindered organic base like N,N-Diisopropylethylamine (DIPEA). Keep the reaction temperature between 20°C and 25°C. Elevated temperatures provide enough thermal energy to overcome the higher activation barrier of the C–Cl bond, leading to a complete loss of chemoselectivity[3].

Quantitative Data: Impact of Stoichiometry on Dimer Formation

The table below summarizes the causality between reaction conditions and the product distribution. Notice how the combination of excess electrophile and inverse addition drastically suppresses the dimer impurity.

Equivalents of 1-Bromo-2-chloroethane	Addition Method	Base / Solvent	Temp (°C)	Mono-alkylated Yield (%)	Dimer Yield (%)
1.0	Amine + Electrophile (Batch)	K₂CO₃ / Acetone	50	39.0	45.0
1.5	Amine + Electrophile (Batch)	K₂CO₃ / Acetone	50	52.0	30.0
3.0	Inverse Addition (Dropwise)	DIPEA / MeCN	25	88.0	< 5.0
5.0	Inverse Addition (Dropwise)	DIPEA / MeCN	25	94.0	< 2.0

Self-Validating Experimental Protocol: Optimized Mono-alkylation

To ensure trustworthiness and reproducibility, the following procedure is designed as a self-validating system . Each step contains a specific analytical checkpoint to verify success before proceeding.

Step 1: Reagent Preparation & System Purge

• Dry Acetonitrile (MeCN) over 3Å molecular sieves under an inert argon atmosphere.

• Validation Check: Perform a Karl Fischer titration on the solvent. It must read <50 ppm water to prevent the hydrolysis of the electrophile.

Step 2: Electrophile Bath Preparation

• Dissolve 5.0 equivalents of 4[4] in the dry MeCN. Add 1.5 equivalents of DIPEA.

• Validation Check: The solution must remain completely colorless. Any yellowing indicates premature decomposition or the presence of nucleophilic impurities in the base.

Step 3: Inverse Addition (Critical Step)

• Dissolve 1.0 equivalent of the starting cyclic amine in a minimal amount of MeCN.

• Using a syringe pump, add the amine solution dropwise to the electrophile bath over 2 to 3 hours at 25°C.

• Validation Check: Monitor the internal temperature with a thermocouple. An exotherm >5°C indicates the addition is too fast, risking localized high amine concentrations and subsequent dimerization.

Step 4: Reaction Monitoring

• Stir the mixture for an additional 12 hours at room temperature.

• Validation Check: Analyze via LC-MS. The absence of the starting amine mass confirms completion. If a mass corresponding to [2M + ethyl] is observed, dimer formation has occurred, signaling the need to decrease the syringe pump addition rate in future batches.

Step 5: Workup & Electrophile Quench

• Safety Note: 1-bromo-2-chloroethane is toxic and a suspected carcinogen[5].

• Concentrate the mixture under reduced pressure. Because 1-bromo-2-chloroethane has a relatively low boiling point of 106–107°C[6], the excess reagent will co-evaporate and must be captured in a dedicated cold trap.

• Validation Check: Run a GC-FID analysis of the crude residue. It must show <1% residual 1-bromo-2-chloroethane before you proceed to crystallization or column chromatography.

References

• "Chemical Properties, Synthesis, and Applications of 1-Bromo-2-chloroethane: A Comprehensive Review", sinocurechem.com, 4

• "1-Bromo-2-chloroethane | 107-04-0", chemicalbook.com, 6

• "Process for the preparation of umeclidinium bromide", Justia Patents, 1

• "Versatile Synthetic Platform for 1,2,3-Triazole Chemistry", nih.gov, 2

• "SAFETY DATA SHEET - Fisher Scientific", fishersci.com, 5

• "PROCESS FOR THE PREPARATION OF UMECLIDINIUM BROMIDE - EP 3831826 A1", epo.org, 3

Sources

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• 2. Versatile Synthetic Platform for 1,2,3-Triazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. data.epo.org [data.epo.org]
• 4. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 5. fishersci.com [fishersci.com]
• 6. 1-Bromo-2-chloroethane | 107-04-0 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Comprehensive Characterization of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This begins with the quality of the reference standards used. 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, a halogenated nitrile compound with the molecular formula C₁₇H₁₆ClN, represents a class of molecules that are often intermediates in the synthesis of active pharmaceutical ingredients (APIs).[1][2] A well-characterized reference standard for this compound is crucial for the accurate identification, quantification, and quality control of related substances in a drug development pipeline.

This guide provides a comprehensive, multi-faceted approach to the characterization of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, establishing its identity, purity, and potency. As a Senior Application Scientist, this document is structured not as a rigid protocol but as a logical workflow, explaining the causality behind the selection of analytical techniques and providing the framework for a self-validating system of characterization. The principles discussed herein are grounded in regulatory expectations for reference standards, such as those outlined by the US Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), which require reference standards to be of the highest possible purity and thoroughly characterized.[3][4]

The Foundational Pillars of Reference Standard Characterization

The qualification of a reference standard rests on three foundational pillars:

• Identity : Unequivocal confirmation of the chemical structure.

• Purity : The degree to which the standard is free from extraneous matter, including process impurities, degradation products, and residual solvents.[3][5]

• Potency (or Assay) : The concentration of the desired chemical entity within the standard, often expressed as a percentage.

A robust characterization program employs a suite of orthogonal analytical techniques, where each method provides a different and complementary piece of information.

A Multi-Faceted Approach to Structural Elucidation and Identity Confirmation

The first step in qualifying a reference standard is to confirm its chemical structure. This is not accomplished by a single technique but by the convergence of data from multiple spectroscopic methods.[6][7]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of a molecule.[7] For 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, high-resolution mass spectrometry (HRMS) is the preferred technique.

• Causality of Choice : HRMS provides a highly accurate mass measurement, typically to within 5 ppm, which allows for the determination of the elemental composition. This is a critical first step in confirming the identity of the molecule and distinguishing it from other potential isomers or compounds with similar nominal masses. The presence of a chlorine atom will result in a characteristic isotopic pattern (M+2 peak) due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes, providing further confidence in the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules, as it provides detailed information about the chemical environment of individual atoms.[8]

• Causality of Choice :

  • ¹H NMR : Will provide information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The spectrum of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile is expected to show distinct signals for the aromatic protons of the two phenyl groups, the methine proton, the methylene protons adjacent to the chlorine atom, and the methyl protons.

  • ¹³C NMR : Complements the ¹H NMR by providing information on the carbon skeleton of the molecule. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.[8]

  • 2D NMR (e.g., COSY, HSQC, HMBC) : These advanced techniques are invaluable for unequivocally assigning all proton and carbon signals and confirming the connectivity of the atoms within the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[7][9]

• Causality of Choice : For 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, the IR spectrum would be expected to show characteristic absorption bands for the nitrile group (C≡N stretch), C-H bonds of the aromatic and aliphatic portions, and the C-Cl bond. While not as definitive for overall structure as NMR, it provides a quick and valuable confirmation of key functional groups.

Table 1: Comparison of Spectroscopic Techniques for Identity Confirmation

Technique	Information Provided	Strengths	Limitations
Mass Spectrometry (MS)	Molecular weight and elemental composition.	High sensitivity, provides molecular formula with HRMS.	Does not provide information on connectivity.
NMR Spectroscopy	Detailed atomic connectivity and stereochemistry.	Unparalleled for structural elucidation.	Lower sensitivity than MS, requires higher sample amounts.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Fast, non-destructive, and provides a unique fingerprint.	Provides limited information on the overall molecular skeleton.

Experimental Workflow for Identity Confirmation

Caption: Workflow for the identity confirmation of the reference standard.

Assessing Purity: A Comparative Analysis of Chromatographic Techniques

Purity determination is a critical aspect of reference standard characterization. Chromatographic techniques are the most powerful tools for this purpose as they can separate the main component from its impurities.[5]

High-Performance Liquid Chromatography (HPLC)

For a non-volatile and likely thermally unstable compound like 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, HPLC is the method of choice.[1][2][10]

• Causality of Choice : HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[1][2] This allows for the analysis of a wide range of compounds, including those that are not volatile or would decompose at the high temperatures required for Gas Chromatography.[10][11] A UV detector is commonly used for aromatic compounds like the one , providing good sensitivity.

Gas Chromatography (GC)

GC separates compounds based on their volatility and interaction with a stationary phase in a gaseous mobile phase.[1][10]

• Causality of Choice : While GC is an excellent technique for volatile and thermally stable compounds, it is generally not suitable for the primary purity assessment of a relatively large and complex molecule like 4-Chloro-3-methyl-2,2-diphenylbutanenitrile.[2][10][11] However, GC, particularly with a headspace autosampler, is the preferred method for the analysis of residual solvents, which are common process impurities.

Table 2: Comparison of HPLC and GC for Purity Analysis

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation in a liquid mobile phase.	Separation in a gaseous mobile phase.
Applicability	Non-volatile and thermally labile compounds.	Volatile and thermally stable compounds.
Suitability for Main Component	High	Low
Suitability for Residual Solvents	Low	High
Operating Temperature	Ambient to moderately elevated.	High temperatures required for volatilization.

Experimental Protocol: Purity Determination by HPLC-UV

• Instrumentation : A standard HPLC system equipped with a UV detector, autosampler, and column oven.

• Column : A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point for method development.

• Mobile Phase : A gradient of acetonitrile and water is a common choice for reversed-phase chromatography. The gradient should be optimized to ensure good separation of the main peak from any potential impurities.

• Flow Rate : Typically 1.0 mL/min.

• Column Temperature : 30 °C to ensure reproducible retention times.

• Detection Wavelength : The UV detector should be set to a wavelength where the analyte has significant absorbance, which can be determined from a UV scan of the compound.

• Sample Preparation : Accurately weigh the reference standard material and dissolve it in a suitable solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Analysis : Inject the sample and record the chromatogram. The purity is typically determined by the area percent method, where the area of the main peak is divided by the total area of all peaks.

Decision-Making for Chromatographic Method Selection

Caption: Decision tree for selecting the appropriate chromatographic technique.

Quantitative Analysis for Potency Assignment

Once the identity is confirmed and purity is assessed, the potency of the reference standard must be determined. This is the value that will be used in all subsequent quantitative analyses.

Quantitative NMR (qNMR)

qNMR is a primary analytical method that can be used to determine the concentration of a substance without the need for a specific reference standard of the same compound.

• Causality of Choice : The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal. By using a certified internal standard of known concentration and purity, the concentration of the analyte can be accurately determined.[12] This technique is particularly valuable when a highly purified reference standard of the analyte is not yet available.

Mass Balance Approach

The mass balance approach is a more traditional method for assigning potency. The potency is calculated by subtracting the percentages of all identified impurities from 100%.

• Causality of Choice : This method relies on the comprehensive identification and quantification of all impurities. The formula is: Potency (%) = 100% - (% Organic Impurities) - (% Water Content) - (% Residual Solvents) - (% Non-volatile Residue/Inorganic Impurities) This approach provides a complete picture of the composition of the reference standard material.

Table 3: Comparison of Methods for Potency Assignment

Method	Principle	Advantages	Disadvantages
Quantitative NMR (qNMR)	Signal intensity is proportional to molar concentration.	Primary method, does not require a specific reference standard of the analyte.	Requires a certified internal standard, specialized expertise.
Mass Balance	Potency is 100% minus all impurities.	Provides a comprehensive impurity profile.	Relies on the accurate quantification of all impurities.

Bringing It All Together: A Summary of Characterization Data

The following table summarizes the recommended tests for the comprehensive characterization of 4-Chloro-3-methyl-2,2-diphenylbutanenitrile as a reference standard.

Table 4: Summary of Recommended Characterization Tests

Test	Method	Purpose	Acceptance Criteria
Identity	¹H NMR, ¹³C NMR, MS, IR	Structural confirmation and identification.	Data consistent with the proposed structure.
Purity	HPLC-UV	Quantification of organic impurities.	≥ 99.5% (typical for a primary reference standard)
Residual Solvents	Headspace GC	Quantification of volatile process impurities.	Within ICH limits for the specific solvents used.
Water Content	Karl Fischer Titration	Quantification of water content.	Typically ≤ 0.5%
Non-volatile Residue	Residue on Ignition	Quantification of inorganic impurities.	Typically ≤ 0.1%
Potency/Assay	qNMR or Mass Balance	Assignment of the quantitative value.	A precise value with associated uncertainty is assigned.

Conclusion

The characterization of a reference standard for a novel compound like 4-Chloro-3-methyl-2,2-diphenylbutanenitrile is a rigorous, multi-step process. It requires the intelligent application of a suite of orthogonal analytical techniques, each chosen for the specific and complementary information it provides. By following a logical, scientifically sound workflow that combines spectroscopic methods for identity confirmation with chromatographic and other techniques for purity and potency determination, researchers can establish a high-quality reference standard. This, in turn, ensures the accuracy, reliability, and reproducibility of future analytical work, a cornerstone of successful drug development.

References

• PubChem. (n.d.). 4-Chloro-2,2-diphenyl-3-methylbutyronitrile. Retrieved from [Link]

• Lab Manager. (2025, August 22). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Methods for the Elucidation of the Structure of Organic Compounds. Retrieved from [Link]

• Online Organic Chemistry Tutor. (2025, April 27). Structure Elucidation. Retrieved from [Link]

• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]

• Fiveable. (2025, August 15). Structure Elucidation Definition. Retrieved from [Link]

• Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• eGyanKosh. (n.d.). STRUCTURE ELUCIDATION OF ORGANIC COMPOUNDS USING IR, NMR AND MASS SPECTRA. Retrieved from [Link]

• PubMed. (2014, November 15). Determination of the purity of pharmaceutical reference materials by 1H NMR using the standardless PULCON methodology. Retrieved from [Link]

• Veeprho. (2020, October 22). Difference between HPLC and GC Technique. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link]

• Vaayath. (2021, September 1). Reference Standard for testing pharmaceuticals. Retrieved from [Link]

• LCGC International. (2022, April 15). A Practical Method for Trace Level Analysis of Chlorinated Organic Pesticides by Gas Chromatography–Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (2021, June 15). Characterization of Compound-Specific Chlorine Isotopologue Distributions of Polychlorinated Organic Compounds by GC-HRMS for Source Identification. Retrieved from [Link]

• Veeprho Pharmaceuticals. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Retrieved from [Link]

• Labinsights. (2024, December 25). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses. Retrieved from [Link]

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• 2. drawellanalytical.com [drawellanalytical.com]
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• 6. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
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• 10. HPLC vs. GC: Choosing the Right Excipient Analysis - Allan Chemical Corporation | allanchem.com [allanchem.com]
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• 12. Determination of the purity of pharmaceutical reference materials by 1H NMR using the standardless PULCON methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Loperamide Precursors per ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of the widely used anti-diarrheal agent loperamide, the stringent control of its precursors is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, provides a comprehensive comparison of analytical method validation for two key loperamide precursors: 4-(4-chlorophenyl)-4-hydroxypiperidine and 2,2-diphenyl-4-(piperidin-1-yl)butanenitrile .

This document moves beyond a simple checklist of validation parameters. It delves into the scientific rationale behind experimental designs and offers a comparative analysis of two common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography with Mass Spectrometry detection (UPLC-MS). By understanding the nuances of method validation for these precursors, researchers and analytical scientists can develop robust and reliable analytical procedures fit for their intended purpose.

The Foundation of Quality: Why Precursor Control Matters

The synthetic pathway to loperamide involves the convergence of several key intermediates. The purity of these precursors directly impacts the impurity profile of the final loperamide API. Uncontrolled impurities in the precursors can lead to the formation of related substances that may be difficult to remove in downstream purification steps, potentially affecting the safety and stability of the drug product.

Caption: Simplified synthetic pathway of Loperamide from its key precursors.

Pillars of Analytical Method Validation: An In-Depth Look at ICH Q2(R1)

The ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," provides a framework for demonstrating that an analytical procedure is suitable for its intended purpose.[1][2][3][4] The following sections dissect the core validation parameters with a focus on their application to loperamide precursors.

Specificity: The Art of Discrimination

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[3] For loperamide precursors, this means the analytical method must be able to distinguish the main precursor from starting materials, by-products of the synthesis, and any potential degradation products.

Experimental Protocol for Specificity (Forced Degradation):

Forced degradation studies are a cornerstone of specificity validation for stability-indicating methods.[5][6]

• Stress Conditions: Subject the precursor to a range of stress conditions, including:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105°C for 48 hours.

  • Photolytic Degradation: Exposure to UV light (254 nm) and visible light for 7 days.

• Analysis: Analyze the stressed samples using the proposed analytical method.

• Evaluation: The method is considered specific if the precursor peak is well-resolved from any degradation product peaks. Peak purity analysis (e.g., using a photodiode array detector for HPLC) should be performed to confirm that the precursor peak is spectrally homogeneous.

Caption: Workflow for assessing the specificity of an analytical method.

Linearity and Range: The Quantitative Relationship

Linearity demonstrates that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol for Linearity:

• Standard Preparation: Prepare a series of at least five standard solutions of the precursor at different concentrations, typically spanning 50% to 150% of the expected working concentration.

• Analysis: Analyze each standard solution in triplicate.

• Evaluation: Plot the average response (e.g., peak area) against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

Experimental Protocol for Accuracy:

• Spiking: Spike a placebo (a mixture of all excipients without the analyte) or a known sample with the precursor at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis: Analyze each spiked sample in triplicate.

• Evaluation: Calculate the percentage recovery of the spiked analyte. The acceptance criterion is typically between 98.0% and 102.0%.

Precision: The Degree of Scatter

Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at three levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

• Intermediate Precision: Precision within the same laboratory, but on different days, with different analysts, or different equipment.

• Reproducibility: Precision between different laboratories (inter-laboratory trials).

Experimental Protocol for Precision:

• Repeatability: Analyze a minimum of six replicate samples of the precursor at 100% of the test concentration.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

• Evaluation: Calculate the relative standard deviation (RSD) for each set of measurements. The acceptance criterion for RSD is typically ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ): The Lower Bounds

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol for LOD and LOQ:

LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N).

• Analysis: Analyze a series of solutions with decreasing concentrations of the precursor.

• Evaluation:

  • LOD: The concentration at which the S/N ratio is approximately 3:1.

  • LOQ: The concentration at which the S/N ratio is approximately 10:1.

Robustness: Reliability in the Face of Variation

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol for Robustness:

• Parameter Variation: Introduce small, deliberate changes to the analytical method parameters, such as:

  • pH of the mobile phase (e.g., ± 0.2 units).

  • Mobile phase composition (e.g., ± 2% organic phase).

  • Column temperature (e.g., ± 5°C).

  • Flow rate (e.g., ± 0.1 mL/min).

• Analysis: Analyze a standard solution of the precursor under each varied condition.

• Evaluation: Assess the impact of the changes on the system suitability parameters (e.g., peak asymmetry, theoretical plates) and the final results. The method is considered robust if the results remain within the acceptance criteria.

Comparative Analysis: HPLC-UV vs. UPLC-MS for Precursor Analysis

The choice of analytical technique is critical for developing a robust and efficient method. Below is a comparative guide for two commonly used techniques for the analysis of loperamide precursors.

Validation Parameter	HPLC-UV	UPLC-MS	Rationale and Insights
Specificity	Good, relies on chromatographic separation and UV spectral purity. May be challenging for co-eluting impurities with similar UV spectra.	Excellent, provides mass-to-charge ratio (m/z) information, offering an orthogonal detection mechanism for unequivocal peak identification and purity assessment.	UPLC-MS is inherently more specific due to the added dimension of mass detection, which is particularly advantageous for complex samples or when dealing with unknown impurities.
Linearity (r²)	Typically ≥ 0.999	Typically ≥ 0.998	Both techniques can achieve excellent linearity. The slightly lower r² for UPLC-MS can sometimes be attributed to detector saturation at high concentrations.
Range (µg/mL)	1 - 100	0.1 - 50	UPLC-MS generally offers a wider dynamic range, especially towards the lower end, due to its higher sensitivity.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Both methods can provide high accuracy. Matrix effects can sometimes influence the accuracy of UPLC-MS, requiring careful method development and the use of internal standards.
Precision (%RSD)	≤ 2.0%	≤ 3.0%	HPLC-UV often demonstrates slightly better precision due to the inherent stability of UV detectors. The complexity of the MS source and detector can introduce slightly more variability.
LOD (ng/mL)	~10	~0.1	UPLC-MS is significantly more sensitive, allowing for the detection and quantification of trace-level impurities that might be missed by HPLC-UV.
LOQ (ng/mL)	~30	~0.3	The superior sensitivity of UPLC-MS translates to much lower quantitation limits, which is critical for controlling potentially toxic impurities.
Robustness	High	Moderate to High	HPLC-UV methods are generally considered more robust and easier to transfer between laboratories. UPLC-MS methods can be more sensitive to variations in mobile phase composition and instrument parameters.

Conclusion: A Tailored Approach to Validation

The validation of analytical methods for loperamide precursors is a critical component of ensuring the quality and safety of the final drug product. A thorough understanding and application of the ICH Q2(R1) guidelines are essential for developing robust and reliable methods.

While HPLC-UV remains a workhorse in many quality control laboratories due to its robustness and cost-effectiveness, the superior specificity and sensitivity of UPLC-MS make it an invaluable tool, particularly during method development, for impurity profiling, and for the analysis of trace-level contaminants. The choice between these techniques should be based on the specific requirements of the analysis, the stage of drug development, and a risk-based assessment of the potential impurities.

By following the principles and protocols outlined in this guide, researchers and analytical scientists can confidently develop and validate analytical methods for loperamide precursors that meet the stringent requirements of regulatory agencies and contribute to the production of high-quality pharmaceuticals.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Stability-Indicating RP-HPLC Method Development and Validation for Quantification of Butylated Hydroxyanisole Content in Loperamide Oral Solid Dosage Form. PubMed. [Link]

• Stability-Indicating RP-HPLC Method Development and Validation for Determination of Impurities in Loperamide Hydrochloride Capsules Dosage Form. PubMed. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• STABILITY INDICATING RP-HPLC METHOD FOR THE DETERMINATION &VALIDATION OF LOPERAMIDE HYDROCHLORIDE & SIMETHICONE IN PHARM. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA). [Link]

• STABILITY INDICATING RP-HPLC METHOD FOR THE DETERMINATION &VALIDATION OF LOPERAMIDE HYDROCHLORIDE & SIMETHICONE IN PHARMACEUTICAL DOSAGE FORM. Semantic Scholar. [Link]

• Method Validation for Assay of Loperamide Hydrochloride by HPLC in Loperamide Hydrochloride Tablets. SciSpace. [Link]

• Development and validation of High-Performance Liquid Chromatographic Technique to Estimate Pure Form of Loperamide Hydrochloride. RGUHS Journal of Pharmaceutical Sciences. [Link]

• DEVELOPMENT OF NEW COLORIMETRIC METHOD AND VALIDATION FOR DETERMINATION OF LOPERAMIDE IN BULK AND MARKETED FORMULATION. INDO AMERICAN JOURNAL OF PHARMACEUTICAL SCIENCES. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• (PDF) Method Validation for Assay of Loperamide Hydrochloride by HPLC in Loperamide Hydrochloride Tablets. ResearchGate. [Link]

• Development of official assay method for loperamide hydrochloride capsules by HPLC. Journal of Pharmaceutical Investigation. [Link]

• A Validated RP-HPLC Method for the estimation of Loperamide Hydrochloride in Tablet dosage forms. International Journal of Pharmacy and Technology. [Link]

• Forced degradation studies. MedCrave online. [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Analytical & Pharmaceutical Research. [Link]

• Forced Degradation – A Review. Journal of Pharmaceutical Research International. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Research and Development in Pharmacy & Life Sciences. [Link]

• Validation of Analytical Procedures Q2(R2). ICH. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 4-Chloro-3-methyl-2,2-diphenylbutanenitrile

Hazard Assessment: Understanding the Risks

A thorough understanding of the potential hazards is paramount to establishing a safe handling protocol. For 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, the risk assessment is twofold: documented hazards and inferred risks from its chemical structure.

Known GHS Classifications:

The European Chemicals Agency (ECHA) provides the following harmonized classifications for this compound[1]:

• H319: Causes serious eye irritation. This indicates that direct contact with the eyes can result in significant, but reversible, damage.

• H400: Very toxic to aquatic life.

• H410: Very toxic to aquatic life with long lasting effects. These classifications highlight the severe environmental hazard posed by this chemical, necessitating stringent disposal protocols.

Inferred Hazards from Chemical Structure:

• Chlorinated Hydrocarbon: Chlorinated organic compounds can have a range of toxic effects, including potential skin irritation and absorption.[2][3] They can also be persistent in the environment. Safe handling practices for chlorinated solvents should be adopted.[2]

• Nitrile Group (-CN): Organic nitriles are a class of compounds that can be toxic. Some nitriles can be metabolized in the body to release cyanide, which is a potent toxin.[4][5] Therefore, it is prudent to handle this compound with precautions to prevent any route of exposure. The NIOSH Pocket Guide to Chemical Hazards provides valuable information on the hazards of various nitriles.[6][7][8]

Given these potential hazards, a conservative approach to personal protective equipment is warranted to ensure the safety of all laboratory personnel.[9][10][11]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the cornerstone of safe chemical handling.[12][13][14] For 4-Chloro-3-methyl-2,2-diphenylbutanenitrile, a multi-layered approach to PPE is recommended.

Eye and Face Protection

Due to the classification as a serious eye irritant (H319), robust eye and face protection is mandatory.[10][12]

• Chemical Splash Goggles: These should be worn at all times when handling the compound, even when working within a fume hood. They must meet ANSI Z87.1 standards.[10][12]

• Face Shield: A face shield should be worn in addition to chemical splash goggles when there is a significant risk of splashing, such as during bulk transfer or when working with larger quantities.[10][13]

Skin and Body Protection

Preventing dermal contact is crucial due to the potential for skin irritation and absorption.[12]

• Gloves: The choice of glove material is critical. Given the chlorinated nature of the compound, standard nitrile gloves may not offer sufficient protection for prolonged contact. It is recommended to use:

  • Double-gloving: Wear two pairs of nitrile gloves for incidental contact.

  • Heavy-duty gloves: For more extensive handling, consider using thicker, chemical-resistant gloves such as butyl rubber or Viton™. Always consult the glove manufacturer's chemical resistance chart.

• Laboratory Coat: A flame-resistant lab coat with tight-fitting cuffs is required.[9][13]

• Closed-toe Shoes: These are a minimum requirement in any laboratory setting to protect against spills and dropped objects.[9]

Respiratory Protection

While there is no specific data on the inhalation toxicity of this compound, the presence of the nitrile group suggests that inhalation of any dust or aerosol should be avoided.

• Engineering Controls: All work with 4-Chloro-3-methyl-2,2-diphenylbutanenitrile should be conducted in a certified chemical fume hood to minimize inhalation exposure.[14]

• Respirator: If there is a potential for generating aerosols or if work must be performed outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[5][9] A full respiratory protection program, including fit-testing, is necessary if respirators are required.[12]

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Weighing/Preparing Solutions	Chemical splash goggles and face shield	Double-gloved with nitrile or heavy-duty gloves, lab coat	Work in a chemical fume hood
Running Reactions	Chemical splash goggles	Double-gloved with nitrile gloves, lab coat	Work in a chemical fume hood
Work-up/Purification	Chemical splash goggles	Double-gloved with nitrile or heavy-duty gloves, lab coat	Work in a chemical fume hood
Handling Waste	Chemical splash goggles and face shield	Heavy-duty gloves, lab coat	Well-ventilated area

Operational Plan for Safe Handling

A systematic workflow ensures that safety is integrated into every step of the experimental process.

Step-by-Step Handling Protocol

• Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly. Assemble all necessary equipment and PPE.

• Donning PPE: Put on your lab coat, followed by chemical splash goggles. Then, don your inner and outer pairs of gloves.

• Handling the Chemical: Conduct all manipulations of the solid or solutions within the fume hood. Use a spatula for transferring the solid and avoid creating dust.

• During the Reaction: Keep the fume hood sash at the lowest practical height. Monitor the reaction for any unexpected changes.

• Doffing PPE: After completing the work, remove your outer gloves first, followed by your inner gloves, avoiding contact with the outer surface of the gloves. Remove your goggles and lab coat last.

• Hand Washing: Wash your hands thoroughly with soap and water after removing your PPE.

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